silver

• IUPAC Name: silver
• InChI: InChI=1S/Ag
• InChI Key: BQCADISMDOOEFD-UHFFFAOYSA-N
• Canonical SMILES: [Ag]
• Molecular Formula: Ag
• DSSTOX Substance ID: DTXSID4024305
• Molecular Weight: 107.868 g/mol
• Physical Description: Silvery metallic solid. (NTP, 1992), Dry Powder; Liquid, Other Solid; Other Solid; Pellets or Large Crystals, Silver-coloured powder or tiny sheets, Metal: White, lustrous solid; [NIOSH], WHITE METAL., Silvery metallic solid., Metal: White, lustrous solid.
• Boiling Point: 4014 °F at 760 mmHg (NTP, 1992), Approx 2000 °C, 2212 °C, 4014 °F, 3632 °F
• Solubility: Insoluble (NIOSH, 2023), Insoluble, Sol in fused alkali hydroxides in presence of air, fused peroxides, and alkali cyanides in presence of oxygen, INSOL IN HOT OR COLD WATER, ALKALI; SOL IN NITRIC ACID; HOT SULFURIC ACID, POTASSIUM CYANIDE /Aqueous/, Solubility in water, g/100ml:
• Density: 10.5 at 68 °F (NTP, 1992) - Denser than water; will sink, 10.49 @ 15 °C, Relative density (water = 1): 10.5, 10.5 at 68 °F, 10.49 (metal)
• Vapor Pressure: 1 mmHg at 2475 °F (NTP, 1992), 0 mmHg (approx)
• Impurities: ASTM B413 grade (Grade 99.90 Refined): 0.002 wt% Fe, 0.025 wt% Pb, 0.001 wt% Bi, 0.08 wt% Cu; MIL-S-13282b (Grade A): 0.005 wt% Fe, 0.025 wt% Pb, 0.001 wt% Bi, 0.10 wt% Cu, 0.001 wt% Se, 0.001 wt% Te; SAE/UNS P07931 (sterling silver): 0.05 wt% Fe, 0.03 wt% Pb, 0.05 wt% Ca, 0.06 wt% Zn, all others 0.06 wt%.
• Color/Form: White metal, face-centered cubic structure, Metal: White lustrous solid.
• CAS No.: 7440-22-4, 15046-91-0, 69011-54-7
• Melting Point: 1763.5 °F (NTP, 1992), 960.5 °C, 962 °C, 1763.5 °F, 1761 °F

Description

Silver is a transition metal with a long history of medical use, now extensively researched for its potent, broad-spectrum biological activities . Its research value stems primarily from its antimicrobial efficacy against a wide range of bacteria, fungi, and viruses, with a notably low incidence of microbial resistance reported . The antibacterial action is primarily dependent on the biologically active this compound ion (Ag⁺), which irreversibly damages key enzyme systems and cell membranes of pathogens . Proposed mechanisms include the disruption of cell wall and cytoplasmic membrane integrity, increased membrane permeability, deactivation of respiratory enzymes, generation of reactive oxygen species (ROS), and interference with DNA replication and protein synthesis . This compound nanoparticles (AgNPs), typically with diameters smaller than 100 nm, are a major focus of modern research due to their unique physicochemical properties, such as a large surface-area-to-volume ratio that enhances their antimicrobial activity . The antibacterial effect of AgNPs is multi-faceted, involving both the continuous release of this compound ions and the direct activity of the nanoparticles themselves, which can penetrate cell walls and cause physical damage . The antimicrobial and antibiofilm potency of AgNPs is influenced by their size, shape, and surface functionalization . In research and development, this compound and its compounds are critical in several fields. In biomedical and materials science , they are investigated for use in wound dressings, coatings for medical devices (such as endotracheal tubes and catheters) to reduce infections, cardiovascular implants, and bone healing scaffolds . In nanomedicine , AgNPs are explored for their antitumor properties, roles in drug delivery systems, and applications in bioimaging and biosensing due to their surface plasmon resonance . In dentistry , AgNPs are incorporated into acrylic resins for dentures, composite resins for restorations, adhesives, and endodontic materials to impart antimicrobial properties and improve mechanical strength . This product is supplied for Research Use Only and is not intended for diagnostic or therapeutic applications, or for human consumption . Argyria, a permanent blue-gray skin discoloration, is a recognized risk associated with the internal use or chronic exposure to certain this compound compounds . Researchers should handle all this compound-based materials according to appropriate laboratory safety protocols.

Advanced Synthesis Methodologies for Silver Nanomaterials

Physical Synthesis Approaches

Physical methods, a subset of the top-down approach, utilize physical forces to generate silver nanoparticles from bulk material. mdpi.com These techniques are valued for producing highly pure nanoparticles, often with a uniform size distribution, as they typically avoid the use of chemical reagents. mdpi.comnih.gov Key physical synthesis methods include laser ablation, vapor deposition, arc discharge, and mechanical milling.

Laser Ablation Techniques

Laser ablation is a prominent physical method for synthesizing this compound nanoparticles by irradiating a bulk this compound target submerged in a liquid medium with a pulsed laser. nih.govacs.org The high-energy laser pulses vaporize a small amount of the this compound, creating a plasma plume that rapidly cools and condenses in the liquid, forming nanoparticles. acs.orgresearchgate.net A significant advantage of this technique is the absence of chemical reagents, leading to high-purity colloidal this compound nanoparticles. nih.gov

The properties of the synthesized AgNPs can be controlled by adjusting various laser parameters. For instance, the laser wavelength and fluence have been shown to affect the size and production yield of the nanoparticles. ter-arkhiv.ru Studies have demonstrated the synthesis of spherical this compound nanoparticles with average diameters in the tens of nanometers using a pulsed Nd:YAG laser. researchgate.netaip.org The choice of the liquid medium, such as deionized water, ethanol, or toluene, also influences the characteristics of the resulting nanoparticles. nih.govmdpi.com

Table 1: Research Findings on Laser Ablation Synthesis of this compound Nanoparticles

Laser Type	Liquid Medium	Resulting Nanoparticle Size	Reference
Pulsed Nd:YAG	Pure aquades	Tens of nanometers (average diameter)	aip.org
Pulsed Nd:YAG	Deionized water	9.99 nm (average size)	researchgate.net
Pulsed Nd:YAG	Polyvinyl alcohol (PVA) solutions	3.99 - 6.86 nm (average size)	researchgate.net
Not Specified	Tetrahydrofuran (THF) and Toluene	Good dispersion in polystyrene matrix	mdpi.com

Vapor Deposition Methods

Vapor deposition encompasses a group of techniques where a material is vaporized and then condensed to form a thin film or nanoparticles on a substrate. mdpi.com These methods, which include physical vapor deposition (PVD) and chemical vapor deposition (CVD), are advantageous for producing thin films with uniform nanoparticle distribution and without solvent contamination. mdpi.comscispace.com

In PVD, this compound is vaporized in a vacuum chamber and then condenses to form nanoparticles. nih.gov This method allows for precise control over the size and distribution of nanoparticles by manipulating the deposition parameters. nih.gov A study involving sputter deposition of this compound atoms onto a liquid alcohol microjet resulted in metallic this compound nanoparticles with median sizes ranging from 2.0 ± 0.7 nm to 3.3 ± 1.4 nm. rsc.org

CVD involves the chemical reaction of a precursor gas on a substrate surface to deposit the desired material. mdpi.comacs.org This technique offers excellent control over the morphology, size, and distribution of nanoparticles, making it a promising approach for applications requiring high reproducibility. mdpi.comresearchgate.net

Arc Discharge Synthesis

The arc discharge method is a rapid physical technique for producing this compound nanoparticles. mdpi.com It involves creating an electric arc between two this compound electrodes submerged in a dielectric liquid, typically deionized water. nih.govrdd.edu.iq The intense heat from the arc vaporizes the this compound electrodes, and the subsequent condensation of the this compound vapor in the liquid leads to the formation of a stable aqueous suspension of nanoparticles. rdd.edu.iqsapub.org

This method is considered simple, cost-effective, and can be performed at room temperature without the need for complex equipment. rdd.edu.iq Research has shown that arc discharge can produce crystalline this compound nanoparticles with sizes ranging from 7 to 20 nm. eurekaselect.com The characteristics of the synthesized nanoparticles can be influenced by parameters such as the arc current, the gap between the electrodes, and the composition of the liquid medium. pexacy.com

Table 2: Research Findings on Arc Discharge Synthesis of this compound Nanoparticles

Dielectric Liquid	Resulting Nanoparticle Size	Key Findings	Reference
Deionized water	~78.75 nm (average)	Crystalline structure confirmed by XRD.	rdd.edu.iq
Deionized water, Tri-Sodium citrate (B86180), Ethanol	7 - 20 nm	Produces metallic this compound nanoparticles and this compound ions.	eurekaselect.com
Deionized water	20 - 150 nm	Faster and more economical than other methods.	chalcogen.ro

Mechanical Milling and Grinding

Mechanical milling, specifically high-energy ball milling, is a top-down physical synthesis method that uses mechanical forces to break down bulk this compound into nanoparticles. nih.govresearchgate.net In this process, bulk this compound material is placed in a container with grinding media (balls), and intense mechanical forces are applied through collisions, leading to repeated fracturing and cold-welding that refines the material into a fine powder of nanoparticles. researchgate.net

This technique is scalable and can produce significant quantities of nanoparticles with a relatively simple setup. nih.govtandfonline.com The characteristics of the resulting nanoparticles, such as size and morphology, are influenced by factors like milling time, speed, and the presence of a process control agent. researchgate.net For instance, a study demonstrated the synthesis of nanostructured this compound with an average crystallite size of 28 nm through the mechanochemical reduction of this compound oxide using graphite (B72142) in a high-energy planetary ball mill. researchgate.net Another approach involved a solid-state displacement reaction between this compound chloride and copper in a planetary ball mill, which yielded this compound particles in the range of 30–300 nm. tandfonline.com

Chemical Synthesis Approaches

Chemical synthesis methods are a cornerstone of the bottom-up approach to producing this compound nanoparticles. mdpi.com These techniques are widely used due to their effectiveness and relatively low cost. mdpi.com They typically involve the reduction of this compound ions from a precursor salt in a solution, leading to the formation of this compound atoms which then nucleate and grow into nanoparticles. nih.gov

Chemical Reduction Methods

Chemical reduction is the most prevalent chemical synthesis route for AgNPs. mdpi.comnih.gov This method involves a this compound precursor (commonly this compound nitrate), a reducing agent, and often a stabilizing or capping agent to control the growth and prevent aggregation of the nanoparticles. mdpi.comscispace.com

A wide array of organic and inorganic reducing agents are employed, including sodium borohydride (B1222165), sodium citrate, ascorbic acid, and N,N-dimethylformamide (DMF). nih.govmedcraveonline.com The choice of reducing agent and stabilizer, along with reaction conditions such as temperature, can be tailored to control the size and shape of the resulting nanoparticles. nih.gov For example, using sodium borohydride as a reducing agent is known to produce spherical this compound nanoparticles. orientjchem.org The polyol process, where a polyol like ethylene (B1197577) glycol serves as both the solvent and reducing agent, is another versatile method for synthesizing various this compound nanostructures. nih.gov

Table 3: Common Reducing and Stabilizing Agents in Chemical Reduction of this compound Nanoparticles

Reducing Agent	Stabilizing Agent	Typical Resulting Nanoparticle Size	Reference
Sodium Borohydride (NaBH₄)	Sodium Borohydride (dual role)	~16 ± 2 nm	orientjchem.org
Sodium Borohydride (NaBH₄) and Ascorbic Acid	Not specified	Not specified	medcraveonline.com
Ethylene Glycol	Polyvinylpyrrolidone (B124986) (PVP)	>10 nm (average)	nih.govheraldopenaccess.us
Glucose	Polyvinylpyrrolidone (PVP)	Not specified	nih.gov
N,N-dimethylformamide (DMF)	Not specified	Not specified	medcraveonline.com
Sodium Citrate	Not specified	Not specified	nih.gov

Role of Reducing Agents (e.g., Sodium Borohydride, Sodium Citrate)

The choice of reducing agent is a critical parameter that significantly influences the reaction kinetics and, consequently, the size, shape, and stability of the synthesized AgNPs. Strong reducing agents like sodium borohydride (NaBH₄) lead to a rapid reduction of this compound ions, which promotes the quick formation of a large number of small nuclei, often resulting in smaller nanoparticles. preprints.orgnih.gov Conversely, milder reducing agents such as sodium citrate (Na₃C₆H₅O₇) have a slower reaction rate, which can lead to the formation of larger and sometimes more varied shapes of nanoparticles. preprints.orgnih.gov

In some synthesis protocols, a combination of reducing agents is employed to achieve better control over the nanoparticle characteristics. For example, using both trisodium (B8492382) citrate and sodium borohydride can yield nanoparticles with good particle size and controlled uniformity. preprints.org Other reducing agents used in the synthesis of this compound nanoparticles include ascorbic acid, glucose, and N,N-dimethylformamide (DMF). medcraveonline.com The comparative effect of different reducing agents on the resulting nanoparticle size is a key area of research. For instance, one study found that AgNPs synthesized with trisodium citrate were the most effective in certain biological applications. preprints.org

Table 1: Comparison of Common Reducing Agents in this compound Nanoparticle Synthesis

Reducing Agent	Relative Strength	Typical Resulting Particle Size	Key Characteristics
Sodium Borohydride (NaBH₄)	Strong	8–30 nm nih.gov	Rapid reaction, often produces small, spherical nanoparticles. preprints.orgnih.gov
Sodium Citrate (Na₃C₆H₅O₇)	Mild	~60 nm nih.gov	Slower reaction, can also act as a capping agent. researchgate.net
Ascorbic Acid	Mild	~50 nm (can vary with concentration) mdpi.com	Environmentally benign, size can be tuned by concentration. mdpi.com

| D-Glucose | Mild | Variable, can produce microparticles to nanoparticles nih.gov | A "green" reducing agent, often used with a stabilizing agent. nih.gov |

Influence of Capping and Stabilizing Agents

Capping or stabilizing agents are crucial for preventing the agglomeration of nanoparticles, thereby ensuring their stability and controlling their growth and morphology. nih.govresearchgate.net These agents adsorb onto the surface of the nanoparticles, providing electrostatic or steric repulsion. researchgate.net The choice and concentration of the capping agent can significantly impact the final size and shape of the AgNPs. mdpi.comfoodchemistryjournal.com

Commonly used capping agents include polymers like polyvinylpyrrolidone (PVP) and polyvinyl alcohol (PVA), surfactants such as cetyltrimethylammonium bromide (CTAB), and citrate ions, which can also function as a reducing agent. medcraveonline.com For example, PVP is widely used and can lead to the formation of various shapes like nanospheres, nanocubes, and nanowires depending on the synthesis conditions. medcraveonline.com The concentration of the capping agent is a key factor; for instance, increasing the concentration of trisodium citrate has been shown to decrease the size of AgNPs. mdpi.com In contrast, another study found that gelatin was a more effective stabilizer than chitosan (B1678972), resulting in smaller and more uniform nanoparticles. frontiersin.org

Table 2: Effect of Different Capping Agents on this compound Nanoparticle Properties

Capping Agent	Typical Resulting Particle Size	Observed Morphology	Stability
Polyvinylpyrrolidone (PVP)	15-22 nm medcraveonline.com	Spheres, cubes, rods, wires medcraveonline.com	Good, prevents agglomeration. medcraveonline.com
Chitosan	37 nm foodchemistryjournal.com	Asymmetric, potential for agglomeration. foodchemistryjournal.comfrontiersin.org	Can be less stable than other agents. frontiersin.org
Gelatin	6-12 nm frontiersin.org	Spherical, uniform, monodispersed. frontiersin.org	High stability. frontiersin.org
Sodium Citrate	42 nm foodchemistryjournal.com	Spherical. researchgate.net	Acts as both reducing and capping agent. researchgate.net
Starch	122.42 nm foodchemistryjournal.com	Variable.	Can result in larger particles. foodchemistryjournal.com

| β-Cyclodextrin (β-CD) | 58.7 nm foodchemistryjournal.com | Variable. | Maintained the greatest stability over time in one study. foodchemistryjournal.com |

Electrochemical Synthesis

Electrochemical methods offer a high degree of control over the synthesis of this compound nanoparticles, allowing for the regulation of particle size and dispersion by adjusting parameters like current density and electrolysis time. nih.govresearchgate.net This technique is based on the anodic dissolution of a this compound electrode and the subsequent reduction of the this compound ions at the cathode to form nanoparticles. nih.gov The process is often carried out in the presence of a stabilizer to prevent the nanoparticles from plating onto the cathode and to control their size. rsc.org

One of the key advantages of electrochemical synthesis is the high purity of the resulting nanoparticles, as it can be performed without chemical reducing agents. biointerfaceresearch.com The size of the AgNPs can be precisely controlled; for example, by varying the current density, nanoparticles ranging from 2 to 7 nm have been produced. researchgate.net Stabilizers such as poly(N-vinylpyrrolidone) (PVP) play a critical role in this method by preventing agglomeration and promoting the formation of monodispersed nanoparticles. rsc.org The composition of the electrolytic solution and the use of non-stationary current can also influence the size and homogeneity of the synthesized particles. biointerfaceresearch.com

Photochemical Methods

Photochemical synthesis utilizes light energy, often from UV lamps or LEDs, to initiate the reduction of this compound ions to form nanoparticles. nih.govijcrt.org This method can be performed at room temperature and offers control over the nanoparticle morphology by using light sources with specific wavelengths. nih.govfoodchemistryjournal.com For instance, irradiation with blue light (λ ≈ 467 nm) can produce decahedral nanoparticles, while red light (λ ≈ 630 nm) can yield nanoprisms. nih.gov

The process often involves a photosensitizer or a photoreducing agent. In some cases, citrate can act as both a reducing and stabilizing agent when activated by UV radiation. researchgate.net The key parameters that influence the outcome of photochemical synthesis include the concentration of the precursor and stabilizing agent, the intensity of the light source, and the duration of irradiation. nih.gov For example, studies have shown that increasing the UV irradiation time can lead to a decrease in nanoparticle size. researchgate.net

Microwave-Assisted Synthesis

Microwave-assisted synthesis is a rapid and efficient method for producing this compound nanoparticles. nih.gov The use of microwave irradiation provides uniform and fast heating, which can significantly accelerate the reaction rate and lead to a higher yield of nanoparticles with a narrower size distribution compared to conventional heating methods. jmbfs.orgtandfonline.commdpi.com This technique can reduce reaction times from hours to minutes. nih.gov

In a typical microwave-assisted synthesis, a this compound precursor is heated in a suitable solvent, which can also act as a reducing agent, such as ethylene glycol. nih.gov The rapid heating promotes uniform nucleation and growth of the nanoparticles, which helps in controlling their size and preventing agglomeration. jmbfs.org For example, one study demonstrated that microwave irradiation for 90 seconds was sufficient for the reduction of this compound ions. jmbfs.org Another comparative study showed that microwave heating resulted in smaller nanoparticles (34.52 nm) compared to room temperature synthesis. jmbfs.org

Table 3: Comparison of Microwave-Assisted vs. Conventional Heating for AgNP Synthesis

Synthesis Parameter	Microwave-Assisted Method	Conventional Heating Method
Reaction Time	Minutes nih.gov	Hours to Days nih.gov
Particle Size	Generally smaller and more uniform tandfonline.commdpi.com	Often larger with broader size distribution researchgate.net
Crystallinity	Higher tandfonline.com	Lower tandfonline.com

| Energy Consumption | Lower tandfonline.com | Higher tandfonline.com |

Sonochemical Synthesis

Sonochemical synthesis employs high-intensity ultrasound waves (20 kHz to 10 MHz) to induce the formation of this compound nanoparticles. The underlying physical phenomenon is acoustic cavitation, which involves the formation, growth, and violent collapse of microscopic bubbles in the liquid medium. redalyc.org This implosion generates localized hot spots with extremely high temperatures and pressures, leading to the reduction of this compound ions and the formation of nanoparticles. redalyc.org

This method is known for producing nanoparticles with a smaller size, higher colloidal stability, and better crystalline properties compared to some conventional methods. mdpi.com The size and morphology of the nanoparticles can be controlled by tuning parameters such as the ultrasonic frequency and power, the concentration of the precursor, and the presence of stabilizing agents. mdpi.comnih.gov For example, one study reported the synthesis of spherical nanoparticles with a diameter of approximately 10 nm using chitosan as a stabilizing agent. redalyc.org Another study achieved purified AgNPs with a size of 8.1 nm ± 2.4 nm. researchgate.net

Microemulsion Techniques for Size and Shape Control

Microemulsion techniques provide a versatile platform for the synthesis of this compound nanoparticles with well-controlled size and shape. researchgate.netresearchgate.net A microemulsion is a thermodynamically stable, isotropic dispersion of two immiscible liquids (typically water and oil) stabilized by a surfactant. researchgate.net The aqueous phase is dispersed as nanometer-sized droplets, which act as microreactors for the synthesis of nanoparticles. researchgate.net

In this method, the this compound precursor is typically dissolved in the aqueous phase of one microemulsion, while the reducing agent is in another. When the two microemulsions are mixed, the droplets collide and coalesce, initiating the reduction reaction within the confined space of the droplets. researchgate.net This confinement allows for excellent control over the nucleation and growth processes, leading to the formation of uniform and size-controllable nanoparticles. researchgate.net The size of the nanoparticles can be tuned by varying parameters such as the water-to-surfactant molar ratio (ω) and the type of surfactant and oil phase. researchgate.netresearchgate.net For instance, studies have shown that smaller nanoparticles are formed in isooctane (B107328) compared to other hydrocarbons due to its lower viscosity. researchgate.net

Biological (Green) Synthesis of this compound Nanomaterials

Green synthesis has emerged as a sustainable and cost-effective alternative to conventional physical and chemical methods for producing this compound nanoparticles (AgNPs). rsc.orgtsijournals.com This eco-friendly approach utilizes biological entities such as microorganisms and plant extracts, which serve as natural reducing and capping agents, eliminating the need for toxic chemicals. rsc.orgnih.govfrontiersin.org

Microorganism-Mediated Synthesis (Bacteria, Fungi)

Microorganisms, including bacteria and fungi, are increasingly being explored for the biosynthesis of AgNPs. rsc.orgresearchgate.net This method is considered safe, cost-effective, and environmentally friendly. royalsocietypublishing.org The process can occur either intracellularly or extracellularly, where biomolecules secreted by the microorganisms reduce this compound ions to form nanoparticles. royalsocietypublishing.orgmdpi.com

Bacteria are considered ideal candidates for large-scale nanoparticle synthesis due to their ease of handling and manipulation. royalsocietypublishing.org The synthesis process involves the reduction of this compound ions by enzymes and proteins secreted by the bacteria. royalsocietypublishing.org

Fungi are also highly efficient in synthesizing AgNPs and are often preferred over bacteria due to their higher metal tolerance and accumulation capabilities. mdpi.com Filamentous fungi, such as Fusarium oxysporum and Aspergillus flavus, have been successfully used to produce AgNPs with controlled size and morphology. d-nb.info The mechanism involves the trapping of Ag+ ions at the cell surface and their subsequent reduction by enzymes present in the fungal cell wall. d-nb.info

Plant Extract-Mediated Synthesis

The use of plant extracts for the synthesis of this compound nanoparticles is a particularly promising green method. rsc.org This approach is advantageous as it is a single-step process that is both rapid and scalable. rsc.org Various parts of the plant, including leaves, fruits, roots, and stems, can be used to create aqueous extracts that are rich in phytochemicals capable of reducing this compound ions. rsc.orgresearchgate.net

Plant extracts are complex mixtures of phytochemicals, including flavonoids, terpenoids, alkaloids, polyphenols, and proteins. researchgate.netthieme-connect.comnih.gov These compounds play a dual role in the synthesis of AgNPs, acting as both reducing and capping agents. researchgate.netthieme-connect.com The hydroxyl groups present in many of these phytochemicals are primarily responsible for the reduction of Ag+ ions to metallic this compound (Ag0). acs.orgnih.gov

Once formed, the nanoparticles are stabilized by these same phytochemicals, which bind to their surface, preventing aggregation and controlling their growth. thieme-connect.comnih.gov This capping by natural biomolecules also enhances the stability and biocompatibility of the synthesized AgNPs. nih.gov For instance, flavonoids and phenolic acids have been identified as key players in the reduction process, while other compounds like xanthones and phloroglucinols can act as capping agents. acs.org

Table 1: Phytochemicals Involved in this compound Nanoparticle Synthesis

Phytochemical Class	Role in Synthesis	Example Compounds
Polyphenols	Reducing and Capping Agent	Flavonoids, Tannins, Phenolic Acids
Terpenoids	Reducing and Capping Agent	-
Alkaloids	Reducing and Capping Agent	-
Proteins/Enzymes	Reducing and Stabilizing Agent	Nitrate (B79036) Reductase

| Polysaccharides | Stabilizing Agent | - |

To achieve this compound nanoparticles with desired characteristics, it is crucial to control the synthesis parameters. frontiersin.org The key factors influencing the size, shape, and stability of the nanoparticles include:

Concentration of this compound Nitrate and Plant Extract: The ratio of the metallic precursor (this compound nitrate) to the plant extract significantly impacts the reaction kinetics and the final nanoparticle characteristics. frontiersin.orgnih.gov

Temperature: Higher temperatures generally lead to a faster reaction rate and the formation of smaller nanoparticles. frontiersin.orgmdpi.com For example, an optimal temperature of 75°C has been reported for synthesizing stable and uniform nanoparticles. frontiersin.org

pH: The pH of the reaction mixture influences the charge of the phytochemicals and their ability to reduce and cap the nanoparticles. nih.govfrontiersin.org Neutral pH conditions are often favored for the formation of smaller nanoparticles. rsc.org

Reaction Time: The duration of the reaction affects the completion of the nanoparticle formation and their final size distribution. frontiersin.orgnih.gov

By systematically optimizing these parameters, it is possible to produce AgNPs with controlled sizes, for instance, an average size of 37 nm was achieved under optimized conditions of 7.11 mM AgNO3 concentration, 17.83 hours, 56.51 °C, and 29.22% extract. nih.gov

Table 2: Influence of Synthesis Parameters on this compound Nanoparticle Characteristics

Parameter	Effect on Nanoparticle Characteristics
↑ Temperature	Decreases particle size, increases reaction rate
↑ pH	Can influence particle size and shape
↑ Reactant Concentration	Can lead to larger or smaller particles depending on the specific reactants

| ↑ Reaction Time | Affects particle growth and final size distribution |

Control of Nanomaterial Characteristics during Synthesis

The ability to control the physical and chemical properties of this compound nanomaterials during their synthesis is paramount for their application in various fields. mdpi.commedcraveonline.com

Size and Shape Regulation

The size and shape of this compound nanoparticles are critical determinants of their unique optical, electronic, and catalytic properties. mdpi.comsigmaaldrich.com Precise control over these characteristics can be achieved by carefully manipulating the reaction conditions. medcraveonline.com

The synthesis process generally involves two stages: nucleation and growth. nih.gov By controlling the rate of these two stages, the final size and shape of the nanoparticles can be tailored. nih.gov For example, a rapid reduction of this compound ions leads to the formation of many small nuclei, resulting in smaller nanoparticles. Conversely, a slower reduction allows for the growth of existing nuclei, leading to larger particles. researchgate.net

The choice of reducing and stabilizing agents also plays a crucial role. mdpi.comnih.gov Strong reducing agents like sodium borohydride can produce smaller particles, while milder ones like citrate result in larger nanoparticles. mdpi.com The shape of the nanoparticles can also be directed by using specific capping agents or by controlling the reaction kinetics. mdpi.commedcraveonline.com For instance, different shapes such as spheres, triangles, rods, and cubes have been synthesized by varying the synthesis parameters. mdpi.com

Table 3: Chemical Compounds Mentioned

Compound Name	Chemical Formula
This compound	Ag
This compound Nitrate	AgNO₃
Sodium Borohydride	NaBH₄
Citrate	C₆H₅O₇³⁻
Polyvinylpyrrolidone	(C₆H₉NO)n
Ascorbic Acid	C₆H₈O₆
Trisodium Citrate	Na₃C₆H₅O₇
Xanthones	C₁₃H₈O₂
Phloroglucinols	C₆H₃(OH)₃
This compound Oxide	Ag₂O
Hydrogen Chloride	HCl
Sodium Hydroxide	NaOH
Ethanol	C₂H₅OH
Nitric Acid	HNO₃

Surface Charge and Colloidal Stability

The stability of this compound nanoparticles in a colloidal suspension is paramount for their practical applications and is primarily governed by their surface charge. nanocomposix.commdpi.com This charge creates electrostatic repulsion between particles, preventing them from aggregating. colostate.edumdpi.com The zeta potential is a key indicator of this surface charge and, consequently, the colloidal stability. nanocomposix.comcolostate.eduresearchgate.net Generally, nanoparticles with a zeta potential more positive than +30 mV or more negative than -30 mV are considered to have sufficient electrostatic repulsion to be stable in suspension. colostate.edu

Several factors influence the surface charge and stability of AgNPs:

pH: The pH of the surrounding medium is a critical factor. colostate.edufarmaciajournal.com For instance, citrate-stabilized AgNPs are stable in the pH range of 6-9 but tend to aggregate in acidic environments (pH 3). researchgate.net An increase in pH can lead to a more negative surface charge as functional groups on the surface of the nanoparticles deprotonate. farmaciajournal.com

Capping Agents and Ligands: The molecules adsorbed on the nanoparticle surface, known as capping agents or ligands, play a crucial role in stabilization. thno.orgnanocomposix.com These can provide either electrostatic or steric stabilization. researchgate.net Common capping agents include citrate, polyvinylpyrrolidone (PVP), and bovine serum albumin (BSA). nanocomposix.com Bulky, biocompatible capping agents like BSA can offer excellent steric stabilization over a wide range of conditions. researchgate.net The interaction with various organic ligands, such as those containing thiol (-SH) or carboxylate (-COO) groups, can significantly alter the surface properties and stability of AgNPs. nih.govacs.org

Surfactants: The presence of surfactants can dramatically affect the surface charge and stability. diva-portal.org Anionic surfactants can maintain the negative charge and stability of AgNPs. diva-portal.org Cationic surfactants, at low concentrations, can neutralize the surface charge, leading to aggregation; however, at higher concentrations, they can form a bilayer, resulting in a positive surface charge and restabilization. diva-portal.org Nonionic surfactants can also lead to aggregation by reducing the surface charge to near zero. diva-portal.org

Ionic Strength: The concentration of ions in the dispersion medium affects the electrical double layer around the nanoparticles. mdpi.com High concentrations of salts can compress this double layer, reducing electrostatic repulsion and causing aggregation. mdpi.com

A study on the green synthesis of AgNPs using Zataria multiflora extract and carboxymethylcellulose as a stabilizer reported a high negative surface charge of -42 mV, indicating excellent colloidal stability. worldscientific.com Another study found that AgNPs synthesized using a leaf extract of Protium serratum had a highly negative zeta potential of -25.0 ± 7.84 mV. frontiersin.org

Purity and Dispersion Control

Achieving high purity and controlled dispersion are critical for the reliable application of this compound nanomaterials. thno.orgresearchgate.net Impurities can arise from unreacted precursors, reducing agents, and byproducts of the synthesis reaction. nih.gov The dispersion state, referring to whether nanoparticles are present as individual particles or as agglomerates, significantly influences their effective properties. researchgate.netmdpi.com

Several techniques are employed to purify synthesized AgNPs. Centrifugation is a common method used to separate nanoparticles from the reaction solution. theiet.orgnih.govscientific.net The process can be optimized by varying the speed and duration to effectively pellet the nanoparticles, which can then be redispersed in a clean solvent. scientific.netscite.ai Size exclusion chromatography (SEC) is another effective purification technique that separates particles based on their size. scientific.netscite.ai Studies have shown that both centrifugation and SEC can be equally effective in refining AgNPs. scientific.netscite.ai Other methods include precipitation by adding an antisolvent and flocculation. nih.gov

Controlling the dispersion of AgNPs is essential to prevent aggregation and maintain their unique nanoscale properties. mdpi.comresearchgate.net This is typically achieved through the use of stabilizing or capping agents during synthesis. thno.orgrsc.org These agents adsorb onto the nanoparticle surface, providing repulsive forces that counteract the attractive van der Waals forces between particles. mdpi.com

Polyvinylpyrrolidone (PVP) is a widely used stabilizing agent that can provide steric hindrance, preventing particles from coming into close contact. medcraveonline.comnih.gov The combination of different stabilizers can offer enhanced control. For example, the coupling of PVP and sodium tripolyphosphate (STPP) has been shown to produce AgNPs with improved dispersibility and a more uniform size distribution. mdpi.comnih.gov The linear PVP molecules can adsorb onto the growing this compound nuclei, preventing excessive agglomeration. nih.gov

The reaction conditions themselves play a significant role in dispersion control. A co-reduction method, employing both a strong reducing agent like sodium borohydride and a weaker one like trisodium citrate, allows for better control over the nucleation and growth phases of nanoparticle formation. rsc.org This balance is crucial for achieving monodispersity and preventing the formation of undesirable shapes. rsc.org Physical methods, such as mixing with a three-roll mill, have also been shown to be effective in breaking up agglomerates and improving the dispersion of this compound nanoparticles in a solvent. researchgate.net

Table 1:

Synthesis Method	Description	Key Parameters & Findings
Chemical Reduction	Reduction of Ag⁺ ions using chemical agents. nih.govresearchgate.net	The choice of reducing agent (e.g., sodium borohydride, trisodium citrate) controls particle size. nih.govrsc.org A co-reduction approach can yield size-controlled AgNPs from 5 to 100 nm. rsc.orgacs.org
Biological Synthesis	Use of biological entities (bacteria, fungi, plants) as reducing and capping agents. nih.govrsc.org	Bacillus licheniformis and Fusarium solani have been used to produce stable AgNPs. nih.govnih.gov Plant extracts offer a cost-effective, eco-friendly route. rsc.org
Photochemical Synthesis	Light-induced reduction of this compound ions. mdpi.comnih.gov	Wavelength of light can control nanoparticle shape (e.g., blue light for decahedra, red for nanoprisms). mdpi.com Can be performed at room temperature. mdpi.com
Microwave-Assisted	Microwave radiation accelerates the reduction of this compound salts, often in a polyol solvent. nih.govrsc.org	A rapid method for producing well-dispersed nanoparticles. nih.gov
Physical Methods	Includes techniques like laser ablation and evaporation-condensation. thno.orgtheiet.org	Can produce high-purity nanoparticles but often requires expensive equipment. thno.orgresearchgate.net

Table 2: Factors Influencing Surface Charge and Colloidal Stability of this compound Nanoparticles

Factor	Influence on Stability	Research Findings
Zeta Potential	A measure of surface charge; values > +30 mV or < -30 mV indicate good stability. colostate.edu	Green-synthesized AgNPs have shown zeta potentials of -42 mV and -25.0 mV, indicating high stability. worldscientific.comfrontiersin.org
pH	Affects the ionization of surface functional groups, altering surface charge. colostate.edufarmaciajournal.com	Citrate-capped AgNPs are stable at pH 6-9 but aggregate in acidic conditions (pH 3). researchgate.net
Capping Agents	Provide electrostatic or steric repulsion to prevent aggregation. nanocomposix.comresearchgate.net	Bulky agents like bovine serum albumin (BSA) provide robust steric stabilization over various conditions. researchgate.net
Surfactants	Can adsorb to the nanoparticle surface, modifying the charge and stability. diva-portal.org	Cationic surfactants can cause aggregation at low concentrations and restabilization at high concentrations. diva-portal.org

Table 3: Methods for Purity and Dispersion Control of this compound Nanoparticles

Control Aspect	Methodology	Details & Findings
Purification	Centrifugation	A common and effective method to separate AgNPs from reaction byproducts. nih.govscientific.net Speed and time are key parameters. scite.ai
	Size Exclusion Chromatography (SEC)	Separates nanoparticles based on size, offering an alternative to centrifugation for purification. scientific.netscite.ai
Dispersion Control	Stabilizing Agents	Agents like polyvinylpyrrolidone (PVP) provide steric hindrance to prevent particle aggregation. medcraveonline.comnih.gov
	Co-reduction Method	Using multiple reducing agents (e.g., NaBH₄ and trisodium citrate) allows for precise control over nucleation and growth, leading to better monodispersity. rsc.org
	Coupling of Stabilizers	Combining stabilizers, such as PVP and sodium tripolyphosphate (STPP), can lead to more uniform particle size and better dispersion. mdpi.comnih.gov
	Physical Dispersal	Mechanical methods like three-roll milling can effectively break down agglomerates in a solvent. researchgate.net

Mechanisms of Silver S Biological Interactions and Antimicrobial Action

Cellular Adhesion and Internalization Processes

The initial step in silver's antimicrobial action is its interaction with the surface of the microbial cell. This process is governed by physicochemical forces and leads to the compromise of the cell's primary defense, the cell membrane.

Positively charged this compound ions (Ag+) are electrostatically attracted to the negatively charged components of bacterial cell membranes, such as phospholipids (B1166683) and teichoic acids. dovepress.commdpi.com This attraction facilitates the adhesion of this compound to the cell surface. dovepress.comnih.gov This initial binding is a critical prerequisite for the subsequent disruptive processes. The affinity of this compound for sulfur-containing proteins within the cell membrane further enhances this adhesion. dovepress.comnih.gov

Factors Influencing Electrostatic Interaction of this compound with Cell Membranes

Factor	Description	Significance
This compound Ion Charge	Positively charged (Ag+)	Facilitates attraction to negatively charged cell surfaces. dovepress.commdpi.com
Cell Membrane Composition	Contains negatively charged molecules like phospholipids and teichoic acids.	Provides sites for electrostatic binding of this compound ions. dovepress.com
Sulfur-Containing Proteins	Present in the cell membrane.	This compound's high affinity for sulfur enhances adhesion. dovepress.comnih.gov

Following adhesion, this compound disrupts the integrity of the cell membrane, leading to increased permeability. dovepress.comnih.govmdpi.com This alteration allows for the uncontrolled passage of substances across the membrane, ultimately leading to cell death. mdpi.com Studies have shown that this compound nanoparticles can attach to the cell membrane, disturbing its permeability and respiratory functions. mdpi.com The interaction of this compound with the cell membrane can cause significant morphological changes and denaturation. nih.gov This disruption of the membrane's structure leads to a loss of its selective transport capabilities. mdpi.commdpi.com In some cases, this compound nanoparticles can penetrate the cell, causing further internal damage. mdpi.comfrontiersin.org Research on human umbilical vein endothelial cells has demonstrated that this compound nanoparticles can increase endothelial monolayer permeability. nih.gov

Intracellular Mechanisms of Action

Once this compound penetrates the cell or its effects are transmitted across the membrane, it triggers a cascade of intracellular events that are detrimental to the cell's survival.

A primary mechanism of this compound's intracellular toxicity is the generation of reactive oxygen species (ROS), which are highly reactive molecules that can damage cellular components. nih.govnepjol.info this compound ions can interfere with the bacterial respiratory chain, leading to the production of ROS such as superoxide (B77818) radicals. nih.govresearchgate.net This overproduction of ROS creates a state of oxidative stress within the cell. nepjol.infonih.gov

Oxidative stress arises from an imbalance between the production of ROS and the cell's ability to neutralize them with antioxidant defenses. nih.gov this compound-induced ROS generation overwhelms the antioxidant capacity of the cell, leading to widespread damage to lipids, proteins, and DNA. nepjol.infonih.gov This imbalance disrupts normal cellular function and contributes significantly to cell death. nih.gov

Effects of this compound-Induced Oxidative Stress

Cellular Component	Effect of ROS	Consequence
Lipids	Oxidation of polyunsaturated fatty acids (lipid peroxidation). nih.gov	Cell membrane damage and loss of integrity. nih.gov
Proteins	Oxidation of amino acids and inactivation of enzymes. nih.gov	Disruption of metabolic pathways and cellular functions. nih.gov
DNA	Modification and damage to DNA structure. nih.govnih.gov	Inhibition of DNA replication and cell division. nih.govnepjol.info

This compound ions have a strong affinity for thiol (sulfhydryl) groups found in proteins and enzymes. asm.orgnih.gov This interaction is a key aspect of this compound's antimicrobial action. asm.org By binding to these thiol groups, this compound can inactivate essential enzymes and disrupt protein structure and function. nih.govasm.org For example, this compound ions can deactivate respiratory enzymes, which not only contributes to ROS generation but also interrupts the production of adenosine (B11128) triphosphate (ATP), the cell's primary energy source. dovepress.comnih.gov The denaturation of ribosomes by this compound ions can also occur, leading to the inhibition of protein synthesis. dovepress.comnih.gov

Interaction with Proteins and Enzymes

Impact on Respiratory Chain Enzymes

The bacterial respiratory chain, a critical pathway for energy production, is a key target for this compound ions. asm.org this compound has been shown to inhibit the respiratory chain at multiple sites, disrupting the electron transport process and leading to a collapse of the proton motive force across the cytoplasmic membrane. nih.govmmclibrary.com

In Escherichia coli, studies have identified two primary levels of inhibition by this compound ions within the respiratory chain. mmclibrary.comcdnsciencepub.com The most sensitive site of inhibition is located between the b-cytochromes and cytochrome a2. mmclibrary.comcdnsciencepub.com A second level of inhibition occurs in the regions of NADH and succinate (B1194679) dehydrogenase, specifically on the substrate side of the flavin components. mmclibrary.comcdnsciencepub.com The inhibition of these enzymes suppresses cellular respiration and disrupts the production of adenosine triphosphate (ATP), the primary energy currency of the cell. nih.govnih.gov

The disruption of the respiratory chain by this compound ions also leads to the increased production of reactive oxygen species (ROS), which are highly reactive molecules that can cause widespread damage to cellular components. nih.govresearchgate.net This increase in oxidative stress is a significant contributor to the bactericidal effects of this compound. nih.govnih.gov

Modulation of Microbial Signal Transduction Pathways

Emerging evidence suggests that this compound can modulate microbial signal transduction pathways, which are complex systems that allow microorganisms to respond to their environment. nih.govmedicalnewstoday.com The disruption of these signaling pathways can interfere with essential cellular processes and contribute to the antimicrobial effect of this compound.

This compound nanoparticles have been shown to be involved in bacterial signal transduction, in part through their ability to affect protein phosphorylation. nih.gov Specifically, nanoparticles can dephosphorylate tyrosine residues on peptide substrates, which can disrupt signaling cascades and ultimately lead to cell apoptosis and the termination of cell multiplication. nih.gov

While the precise mechanisms are still under investigation, the ability of this compound to interfere with these critical communication systems within microbial cells represents another facet of its potent antimicrobial activity.

Induction of Apoptosis in Microorganisms

In addition to causing direct cellular damage, this compound can also induce a programmed form of cell death in microorganisms, often referred to as apoptosis-like death. nih.gov This process is characterized by a series of controlled events that lead to the dismantling of the cell.

Studies have demonstrated that this compound nanoparticles can induce apoptosis-like death in both yeast and bacteria. mdpi.comtandfonline.comnih.gov In yeast species such as Saccharomyces cerevisiae and Candida guilliermondii, exposure to this compound nanoparticles has been shown to lead to the activation of caspases, which are key enzymes in the apoptotic pathway. mdpi.com This activation is often accompanied by an increase in membrane permeability. mdpi.com

In bacteria like E. coli, this compound nanoparticles have been observed to induce an apoptosis-like process that is associated with the generation of hydrogen peroxide (H₂O₂) and subsequent oxidative DNA damage. tandfonline.com This process also appears to involve the SOS response, a cellular pathway that is activated in response to DNA damage. tandfonline.com The disruption of the bacterial actin cytoskeleton by this compound nanoparticles has also been suggested as a mechanism that can mediate apoptosis. mdpi.com

Synergistic Effects of this compound with Other Antimicrobials

One of the most significant aspects of this compound's antimicrobial properties is its ability to act synergistically with other antimicrobial agents, particularly conventional antibiotics. nih.govnih.govmdpi.com This synergy can enhance the efficacy of antibiotics, restore their activity against resistant strains, and broaden their spectrum of activity. nih.govnih.govnih.gov

Enhancement of Antibiotic Efficacy

The combination of this compound with various antibiotics has been shown to significantly increase their bactericidal effects. nih.govmdpi.comnih.gov This enhancement is attributed to this compound's multifaceted mechanism of action, which weakens the bacterial defenses and facilitates the action of the antibiotic. nih.gov

This compound disrupts multiple cellular processes in bacteria, including disulfide bond formation, metabolism, and iron homeostasis. nih.govnih.gov These disruptions lead to an increase in the production of reactive oxygen species (ROS) and an increase in the permeability of the bacterial membrane. nih.govnih.gov The compromised membrane allows for better penetration of the antibiotic into the bacterial cell, leading to a more potent effect. nih.goviflscience.com

Research has shown that low doses of this compound can make bacteria up to 1,000 times more sensitive to antibiotics. medicalnewstoday.com This potentiation has been observed for a broad range of antibiotics against Gram-negative bacteria. nih.gov For example, the addition of this compound has been shown to make a tetracycline-resistant strain of E. coli susceptible to the antibiotic again. medicalnewstoday.com

Furthermore, this compound can expand the spectrum of certain antibiotics. Vancomycin, an antibiotic typically effective only against Gram-positive bacteria, has been shown to become effective against Gram-negative bacteria when used in combination with this compound. nih.govnih.govresearchgate.net This is because this compound increases the permeability of the outer membrane of Gram-negative bacteria, which normally prevents the entry of larger antibiotics like vancomycin. nih.gov

Table 2: Synergistic Effects of this compound with Various Antibiotics

Antibiotic	Effect of Combination with this compound	Target Organisms	Reference
Ampicillin	Significantly enhanced antimicrobial activity	Bacteria	nih.gov
Kanamycin	Significantly enhanced antimicrobial activity	Bacteria	nih.gov
Chloramphenicol	Significantly enhanced antimicrobial activity	Bacteria	nih.gov
Enoxacin	Significantly enhanced antimicrobial activity	Bacteria	nih.gov
Neomycin	Significantly enhanced antimicrobial activity	Bacteria	nih.gov
Tetracycline (B611298)	Significantly enhanced antimicrobial activity; restored susceptibility in resistant strains	Gram-negative bacteria (e.g., E. coli)	medicalnewstoday.comnih.gov
Vancomycin	Broadened spectrum to include Gram-negative bacteria	Gram-negative bacteria	nih.govnih.govresearchgate.net
Gentamycin	10 to 1,000 times more sensitive	E. coli	medicalnewstoday.com
Ofloxacin	10 to 1,000 times more sensitive	E. coli	medicalnewstoday.com

Mechanisms of Synergism with Antibiotics

The combination of this compound, particularly in the form of this compound nanoparticles (AgNPs), with conventional antibiotics has been shown to produce a synergistic effect, enhancing the efficacy of the antibiotics against various pathogenic bacteria. This potentiation is attributed to several interconnected mechanisms that collectively weaken the bacteria's defenses and increase their susceptibility to the antibiotic agent.

A primary mechanism involves the disruption of the bacterial cell membrane. This compound ions (Ag+) and AgNPs can interact with the phospholipid bilayer of the bacterial cell membrane, leading to an increase in its permeability. nih.govmdpi.com This increased permeability facilitates the internalization of antibiotics, allowing them to reach their intracellular targets more effectively and ultimately leading to cell death. nih.gov The interaction between this compound and the bacterial cell membrane can cause the leakage of cellular contents, further compromising the integrity of the bacterium. nih.govmdpi.com

Another significant synergistic mechanism is the generation of reactive oxygen species (ROS). This compound ions and nanoparticles can catalyze the formation of ROS through Fenton-like reactions, which induces oxidative stress within the bacterial cell. nih.govmdpi.comcleanroomtechnology.com This oxidative stress can damage vital cellular components, including proteins, lipids, and DNA. nih.govmdpi.com The damage caused by ROS weakens the bacterium's metabolic processes and defense mechanisms, making it more vulnerable to the action of antibiotics.

The synergistic action of this compound with antibiotics has been observed with a range of different antibiotic classes. Studies have reported enhanced antimicrobial activity when this compound is combined with antibiotics such as ampicillin, kanamycin, chloramphenicol, enoxacin, neomycin, and tetracycline. nih.govnih.gov This broad-spectrum potentiation highlights the potential of this compound as an adjuvant in antibiotic therapy, potentially restoring the effectiveness of antibiotics against resistant strains. mdpi.com

Table 1: Mechanisms of Synergism between this compound and Antibiotics

Mechanism	Description of Action	Key Effects on Bacteria
Increased Membrane Permeability	This compound ions and nanoparticles interact with the bacterial cell membrane, disrupting its structure.	Facilitates the entry of antibiotics into the cell, leading to higher intracellular concentrations. Causes leakage of essential cellular components.
Generation of Reactive Oxygen Species (ROS)	This compound catalyzes the production of ROS, leading to oxidative stress.	Damages proteins, lipids, and DNA, weakening the bacterium's defense mechanisms.
Inhibition of Metabolic Pathways	This compound ions can deactivate respiratory enzymes and interfere with ATP production.	Reduces the energy available to the bacterium for growth, repair, and resistance.
Impairment of Protein Synthesis	This compound ions may interact with ribosomal subunits.	Inhibits the synthesis of essential proteins required for bacterial survival and function.

Mechanisms of this compound Resistance in Microorganisms

Despite the broad-spectrum antimicrobial activity of this compound, microorganisms have evolved various mechanisms to counteract its toxic effects. These resistance strategies are crucial for their survival in environments containing this compound compounds and have significant clinical implications.

One of the primary mechanisms of this compound resistance involves the active efflux of this compound ions from the bacterial cell. nih.govresearchgate.net Efflux pumps are membrane-bound protein complexes that can recognize and expel toxic substances, including this compound ions, from the cytoplasm or periplasm back into the extracellular environment. nih.govresearchgate.netoup.com This process prevents the accumulation of this compound to toxic intracellular concentrations.

Another resistance strategy is the reduction of this compound ions (Ag+) to a less toxic, metallic form (Ag0). nih.govresearchgate.net Some bacteria possess enzymes that can carry out this reduction, effectively detoxifying the this compound. The resulting metallic this compound is less reactive and has a reduced antimicrobial effect.

Bacteria can also limit the influx of this compound ions by altering their cell membrane permeability. nih.gov This can be achieved through modifications to the porin channels in the outer membrane of Gram-negative bacteria, which can restrict the entry of this compound ions into the cell. frontiersin.orgnih.gov

Furthermore, some microorganisms can sequester this compound ions, preventing them from reaching their cellular targets. This can be accomplished through the production of exopolysaccharides in biofilms, which can bind to this compound nanoparticles and hinder their penetration. nih.govresearchgate.net Additionally, some bacteria produce intracellular or periplasmic proteins that can bind to this compound ions, effectively neutralizing their toxicity. researchgate.netoup.comnih.gov

Finally, bacteria can employ damage repair mechanisms to counteract the effects of this compound-induced toxicity. nih.gov This includes repairing damage to DNA and proteins caused by this compound-induced oxidative stress.

Genetic Basis of Resistance

The mechanisms of this compound resistance in microorganisms are often encoded by specific genes, which can be located on either the chromosome or on mobile genetic elements like plasmids. researchgate.netoup.com The acquisition of these genes can allow for the rapid spread of this compound resistance within and between bacterial populations.

A well-characterized genetic determinant of this compound resistance is the sil operon. researchgate.netfrontiersin.orgnih.gov This operon consists of a cluster of genes that encode for a comprehensive this compound resistance system. researchgate.netdovepress.com The sil operon typically includes genes for a periplasmic this compound-binding protein (SilE), a P-type ATPase efflux pump (SilP), and a three-protein chemiosmotic RND efflux system (SilCBA). researchgate.netoup.com The expression of these genes is regulated by a two-component sensor/responder system (SilR and SilS). researchgate.netoup.com The SilE protein sequesters this compound ions in the periplasm, while the SilP and SilCBA pumps actively transport this compound ions out of the cell. oup.comnih.gov

Another important genetic system implicated in this compound resistance is the cus operon. frontiersin.org While its primary role is in copper efflux, the CusCFBA system can also confer resistance to this compound ions. frontiersin.org Upregulation of the cus operon, often in conjunction with the loss of outer membrane porins, has been associated with this compound resistance in E. coli. frontiersin.orgnih.gov

Mutations in chromosomal genes can also lead to this compound resistance. For instance, mutations in genes that regulate the expression of porins, such as ompR, can lead to a decrease in the number of these channels in the outer membrane, thereby reducing this compound uptake. nih.gov Similarly, mutations in the regulatory genes of efflux systems, like cusS, can lead to the overexpression of these pumps and enhanced this compound efflux. nih.govspringernature.com

Table 2: Genetic Determinants of this compound Resistance

Genetic System	Encoded Proteins/Function	Mechanism of Resistance
sil Operon	SilE (periplasmic binding protein), SilP (P-type ATPase efflux pump), SilCBA (RND efflux pump), SilRS (regulatory proteins)	Sequestration of this compound ions in the periplasm and active efflux from the cell.
cus Operon	CusCFBA (RND efflux pump)	Active efflux of copper and this compound ions from the cell.
Chromosomal Mutations	Altered expression of porins (e.g., OmpF, OmpC) and efflux pumps.	Reduced uptake of this compound ions and/or increased efflux.

Cross-Resistance with Antibiotics

The emergence of this compound resistance in microorganisms raises concerns about the potential for cross-resistance with antibiotics. Cross-resistance occurs when the mechanism that confers resistance to one antimicrobial agent also provides resistance to another.

While there is no direct evidence to suggest that the mechanisms of this compound resistance themselves confer cross-resistance to antibiotics, there is a significant concern regarding the co-selection of antibiotic resistance in the presence of this compound. oup.comnih.gov This is primarily due to the genetic linkage of this compound resistance genes and antibiotic resistance genes on the same mobile genetic elements, such as plasmids. oup.com

When bacteria are exposed to this compound, those that carry plasmids containing both this compound resistance genes (like the sil operon) and genes for resistance to one or more antibiotics will have a selective advantage. As these bacteria survive and replicate, the prevalence of both this compound and antibiotic resistance increases in the population.

Conversely, some studies have indicated that pre-exposure of bacteria to sublethal concentrations of this compound nanoparticles can, in some cases, increase their resistance to certain antibiotics. tandfonline.com The proposed mechanism involves the induction of physiological changes in the bacteria, such as alterations in cell membrane structure and the induction of stress responses, which can enhance their tolerance to subsequent antibiotic challenge. tandfonline.com

However, it is important to note that the relationship between this compound exposure and antibiotic resistance is complex. While some studies suggest an increased resistance, others have extensively documented the synergistic effect where this compound enhances the efficacy of antibiotics. The outcome may depend on various factors, including the specific bacterial species, the concentration and form of this compound, and the class of antibiotic.

Catalytic Applications and Mechanistic Insights of Silver

Silver as a Catalyst in Organic Synthesis

This compound catalysis offers a versatile toolkit for chemists, facilitating reactions through various mechanisms. Its utility stems from factors like its nature as a soft Lewis acid, its ability to engage in noncovalent interactions, and its unique redox chemistry. researchgate.net this compound (I) catalysts are particularly noted for their ability to activate unsaturated C-C bonds, such as those in alkenes and alkynes, making them susceptible to nucleophilic attack and subsequent transformations. numberanalytics.comnumberanalytics.commdpi.com

Heterogeneous this compound catalysis involves the use of solid-phase catalysts, which are in a different phase from the reactants. These catalysts are prized for their stability, ease of separation from the reaction mixture, and potential for recyclability, which are key advantages from an economic and environmental standpoint. rsc.orgrsc.org

The most common forms of heterogeneous this compound catalysts are this compound nanoparticles (AgNPs) and this compound supported on various materials. rsc.orgresearchgate.net The high surface-area-to-volume ratio of nanoparticles enhances their catalytic activity. researchgate.net These catalysts can be prepared by immobilizing this compound on supports like silica (B1680970) (SiO₂), niobia (Nb₂O₅), or alumina (B75360) (α-Al₂O₃). researchgate.netresearchgate.netwhiterose.ac.uk For instance, this compound supported on α-Al₂O₃ is a cornerstone of the industrial epoxidation of ethylene (B1197577). researchgate.net

A notable development is the creation of hybrid materials, such as a this compound–bismuth hybrid material (AgBi-HM) with structurally-bound this compound centers. rsc.org This design offers increased thermodynamic stability and robustness compared to traditional immobilized catalysts, where metal leaching can be a concern. rsc.org

Table 1: Examples of Heterogeneous this compound Catalysts and Their Applications

Catalyst System	Support Material	Reaction Type	Example Substrate	Reference
This compound Nanoparticles	α-Al₂O₃	Epoxidation	Ethylene	researchgate.net
Ag/Nb₂O₅	Niobium(V) oxide	Oxidation	Cyclooctane (B165968), Cyclohexane	whiterose.ac.uk
AgBi-HM	Bismuth-based mineral	Decarboxylation	Carboxylic acids	rsc.org

Homogeneous catalysis, where the catalyst is in the same phase as the reactants (typically in solution), primarily utilizes this compound(I) salts and complexes. everand.com Common examples include this compound acetate (B1210297) (AgOAc), this compound oxide (Ag₂O), and this compound triflate (AgOTf). These compounds are valued for their moderate Lewis acidity and their ability to coordinate with unsaturated bonds, thereby activating them for further reactions. everand.comsocietechimiquedefrance.fr

The d¹⁰ electronic configuration of this compound(I) allows it to readily coordinate with π-systems of alkenes and alkynes, facilitating new carbon-carbon or carbon-heteroatom bond formations. everand.com Mechanistically, these reactions can proceed through various pathways. For example, in reactions involving diazo compounds, a this compound catalyst can form a this compound carbene intermediate, which then undergoes further transformation. researchgate.netacs.org This ability to mediate carbene transfer reactions is a key feature of homogeneous this compound catalysis, offering different specificities compared to other transition metals. researchgate.net

Table 2: Common Homogeneous this compound Catalysts in Organic Synthesis

Catalyst	Typical Form	Key Role	Common Reaction Types	Reference
This compound(I) Acetate	AgOAc	Lewis Acid	Carboxylation, Cycloaddition	acs.orgtcichemicals.com
This compound(I) Oxide	Ag₂O	Lewis Acid, Oxidant	Cyclization	rsc.org
This compound(I) Triflate	AgOTf	Lewis Acid	Cycloisomerization	societechimiquedefrance.fr

Catalytic Transformations Mediated by this compound

This compound catalysts are instrumental in a variety of organic transformations, demonstrating high efficiency, regioselectivity, and functional group tolerance. rsc.org

The synthesis of nitrogen-containing heterocycles is a vital area of organic chemistry, as these structures are core components of many pharmaceuticals and biologically active compounds. rsc.orgdntb.gov.ua this compound catalysis provides efficient and atom-economical routes to these molecules. rsc.org

This compound-catalyzed reactions have been successfully employed to create a range of N-heterocycles, including pyrroles, pyrazoles, indoles, and isoquinolines. numberanalytics.comresearchgate.net These syntheses often involve cyclization or cycloaddition reactions. For example, a this compound-catalyzed [3+2] cycloaddition of aryl diazonium salts and allenes can produce pyrazoles in moderate to excellent yields. mdpi.com Another strategy involves the decarboxylative cyclization of α-keto acids and 1,2-diaza-1,3-dienes, catalyzed by this compound(I) oxide, to form substituted pyrazoles. rsc.org The proposed mechanism for some cyclizations involves the initial activation of an alkyne by the this compound catalyst to form a this compound-(η²-alkyne) complex, which then undergoes cyclization to yield the final heterocyclic product. rsc.org

Table 3: this compound-Catalyzed Synthesis of Pyrazoles

Reactant 1	Reactant 2	Catalyst	Product	Yield	Reference

This compound catalysts are effective in mediating oxidation reactions, a fundamental transformation in organic synthesis. A prominent industrial example is the this compound-catalyzed oxidative dehydrogenation of methanol (B129727) to formaldehyde. mdpi.com

In the realm of fine chemicals, this compound-based catalysts have been developed for the selective oxidation of cyclic hydrocarbons using molecular oxygen under mild, solvent-free conditions. whiterose.ac.ukwhiterose.ac.uk These reactions convert hydrocarbons into valuable alcohols and ketones. whiterose.ac.uk A novel catalyst, Ag/Nb₂O₅, has shown significant promise in the oxidation of cyclooctane and cyclohexane. whiterose.ac.uk Mechanistic studies suggest that this compound species (Ag⁰ and Ag⁺) can activate molecular oxygen and are also involved in the direct dissociation of C-H bonds. whiterose.ac.uk

Table 4: Research Findings on Ag/Nb₂O₅-Catalyzed Oxidation of Cyclic Hydrocarbons

Substrate	Conversion (%)	Total Selectivity to Ketone + Alcohol (%)	Primary Product	Reference
Cyclooctane	13	~70	Ketone	whiterose.ac.uk

Carboamination reactions, which involve the simultaneous formation of a carbon-carbon and a carbon-nitrogen bond across an alkene, are powerful tools for building molecular complexity. While often catalyzed by palladium, this compound has found a niche in related transformations. umich.edu For instance, this compound catalysis is effective for the intramolecular hydroamination of N-allylguanidines to produce cyclic guanidines, which are important structural motifs in biologically active compounds. nih.gov

A related transformation is carboazidation, where a C-C and a C-N₃ bond are formed. A novel method using a this compound salt catalyst enables the carboazidation of arylacrylamides to produce azide (B81097) oxindoles, which are crucial skeletons for synthesizing various indole (B1671886) alkaloids. acs.org Cooperative catalysis involving this compound, copper, and a Brønsted acid has also been developed for the intermolecular carboamination of arylalkenes with allylic alcohols and nitriles, yielding N-acyl unsaturated amines. researchgate.net

Carbonylation Reactions

While transition metals like palladium are more commonly associated with carbonylation reactions, this compound catalysts have demonstrated utility in specific applications, particularly in the carbamoylation and carbonylative cyclization of alkenes. researchgate.net For instance, this compound has been used to catalyze the reaction of alkenes with oxamic acids to produce 2-acetylamino-1-tetralone derivatives. researchgate.net This type of reaction often proceeds through radical intermediates. researchgate.net

In some palladium-catalyzed oxidative carbonylation reactions, this compound salts, such as this compound triflate (AgOTf), act as crucial additives. diva-portal.orgnih.gov They can function by removing chloride ions from the palladium catalyst, thereby generating a more active cationic palladium(II) species. nih.gov This synergistic effect highlights a key role for this compound in enhancing the efficiency of certain carbonylation processes. nih.gov

This compound has also been implicated in carboxylation reactions involving carbon dioxide. nih.govrsc.orgrsc.org Since 2007, this compound catalysts have been recognized for their ability to facilitate the sequential carboxylation and cyclization of alkyne derivatives like propargyl alcohols and amines under mild conditions. nih.govrsc.orgrsc.org This has become a significant method for synthesizing heterocyclic compounds from carbon dioxide. nih.govrsc.orgrsc.org

Here is a table summarizing this compound's role in selected carbonylation reactions:

Table 1: this compound in Carbonylation Reactions

Reaction Type	Role of this compound	Reactants	Products	Ref
Carbamoylation and Carbonylative Cyclization	Catalyst	Alkenes, Oxamic Acids	2-acetylamino-1-tetralone derivatives	researchgate.net
Pd-catalyzed Oxidative Carbonylation	Additive (activator)	Allene amides	Pyrrolidones, Polycyclic compounds	diva-portal.orgnih.gov
Carboxylation and Cyclization	Catalyst	Propargyl alcohols/amines, CO2	Cyclic carbonates, Oxazolidinones	nih.govrsc.org

Cycloaddition Reactions

This compound catalysts are highly effective in promoting various cycloaddition reactions, which are fundamental for constructing complex ring systems in organic synthesis. numberanalytics.com They play a significant role in facilitating [2+2], [3+2], and [4+3] cycloadditions. numberanalytics.comchemrxiv.org The general mechanism involves the coordination of the reactants to the this compound center, which activates them for the subsequent cycloaddition. numberanalytics.com

In [3+2] cycloadditions, such as the reaction between azomethine ylides and alkenes, this compound catalysts are instrumental in synthesizing complex pyrrolidines. numberanalytics.com For example, this compound acetate (AgOAc) combined with a phosphine (B1218219) ligand can be used to achieve high diastereoselectivity in the 1,3-dipolar cycloaddition of fluorinated azomethine ylides with activated olefins. researchgate.net this compound catalysts are also used in the synthesis of 1,4-disubstituted-1,2,3-triazoles from isocyanides and diazo compounds, offering an alternative to the well-known copper-catalyzed "click" reaction. researchgate.netrsc.org

This compound-catalyzed [4+3] cycloadditions provide a direct route to seven-membered rings, which are prevalent in many natural products. chemrxiv.org A notable example is the reaction of 1,3-dienes with vinyl-N-triftosylhydrazones, where a this compound catalyst facilitates the formation of 1,4-cycloheptadienes. chemrxiv.org The proposed mechanism involves a tandem cyclopropanation/Cope rearrangement, with the this compound catalyst controlling the stereoselectivity of the initial vinylcyclopropanation. chemrxiv.org

Below is a table highlighting examples of this compound-catalyzed cycloaddition reactions:

Mechanistic Aspects of this compound Catalysis

Regioselectivity and Chemoselectivity

The control over regioselectivity and chemoselectivity is a paramount challenge in modern organic synthesis. This compound catalysts have emerged as powerful tools for achieving high levels of selectivity in a variety of chemical transformations, enabling the precise functionalization of complex molecules. researchgate.netnumberanalytics.com The unique electronic properties and coordination chemistry of this compound allow it to differentiate between multiple reactive sites or functional groups within a substrate, directing the reaction to the desired outcome. researchgate.net

Regioselectivity

Regioselectivity refers to the preference for bond formation at one position over all other possible positions. This compound catalysts have demonstrated exceptional control of regioselectivity in numerous reaction types, including cycloadditions and C–H functionalization.

In this compound-catalyzed cycloaddition reactions, the regiochemical outcome is often meticulously controlled. For instance, the this compound-catalyzed [3+2] cycloaddition of dicyanoalkenes with trifluorodiazoethane yields trifluoromethyl- and cyano-functionalized pyrazoles with excellent regioselectivity. chinesechemsoc.org This transformation allows for the direct construction of highly substituted heterocyclic cores in a single step. chinesechemsoc.org Similarly, this compound-catalyzed 1,3-dipolar cycloadditions of isocyanides with diazo compounds provide 1,4-disubstituted-1,2,3-triazoles with high regioselectivity, offering an alternative to the well-established copper-catalyzed "click" reaction. royalsocietypublishing.orgrsc.org The synthesis of highly substituted 2-trifluoromethyl pyrroles through the this compound-catalyzed cyclization of vinyl azides with ethyl 4,4,4-trifluoro-3-oxobutanoate also proceeds with high regioselectivity. organic-chemistry.org Mechanistic studies suggest that the reaction proceeds through the in situ generation of 2H-azirine intermediates. organic-chemistry.org

This compound catalysis also enables highly regioselective ring-opening reactions. A notable example is the this compound-catalyzed ring-opening chlorination of cycloalkanols, which provides carbonyl-containing alkyl chlorides. organic-chemistry.org This process achieves complete regioselectivity in the cleavage of a C(sp³)–C(sp³) bond and the formation of a C(sp³)–Cl bond under mild conditions. organic-chemistry.org

Furthermore, this compound catalysts have been instrumental in directing the functionalization of specific C–H bonds. In the functionalization of linear alkanes, the choice of the diazo reagent, in conjunction with a this compound catalyst, can dictate whether the reaction occurs at primary or secondary C–H bonds. researchgate.netacs.org For example, using donor-acceptor carbenes leads to functionalization at secondary sites, while acceptor carbenes favor the terminal C–H bonds. acs.org

Table 1: Examples of Regioselective this compound-Catalyzed Reactions

Reaction Type	Substrates	Catalyst	Product	Key Finding	Reference(s)
[3+2] Cycloaddition	Dicyanoalkenes, Trifluorodiazoethane	AgCl	Trifluoromethyl- and cyano-disubstituted pyrazoles	Excellent regioselectivity in the dual incorporation of two important structural motifs.	chinesechemsoc.org
Ring-Opening Chlorination	Cycloalkanols, tert-butyl hypochlorite	AgOTf, 1,10-phenanthroline	Carbonyl-containing alkyl chlorides	Complete regioselectivity for the synthesis of β-, γ-, δ-, ε-, and ζ-chlorinated ketones.	organic-chemistry.org
Cyclization	Vinyl azides, Ethyl 4,4,4-trifluoro-3-oxobutanoate	Ag₂CO₃	Highly substituted 2-trifluoromethyl pyrroles	Highly regioselective transformation tolerant of various functional groups.	organic-chemistry.org
C–H Functionalization	Linear alkanes, Diazo compounds	[TpBr3Ag]₂	Functionalized alkanes	The diazo reagent governs the regioselection between primary and secondary C–H bonds.	acs.org
Aziridination	2,4-Diene-1-ols, PhI=NTs	This compound complexes with trispyrazolylborate ligands	Vinylaziridines	High degree of regioselectivity, with aziridination occurring at the double bond adjacent to the hydroxyl group.	acs.org

Chemoselectivity

Chemoselectivity is the ability to react with one functional group in the presence of other, similar functional groups. This compound catalysts have shown remarkable prowess in achieving high chemoselectivity, particularly in nitrene transfer and cross-coupling reactions.

In the realm of nitrene transfer, this compound catalysts can be tuned to favor either C–H insertion or aziridination. nih.gov By selecting the appropriate ligand, the catalyst can direct the reaction pathway, allowing for the chemoselective functionalization of molecules with multiple potential reaction sites. nih.govacs.org For example, in a molecule containing both C–H bonds and carbon-carbon double bonds, a this compound catalyst can be chosen to selectively form an aziridine (B145994) at the double bond while leaving the C–H bonds untouched, or vice versa. nih.govnih.gov High site-selectivity and chemoselectivity have been observed in the this compound-catalyzed synthesis of spiroaminals via nitrene transfer, where C–H functionalization is favored over other potential reaction pathways. acs.org

This compound-catalyzed cross-coupling reactions also exhibit high chemoselectivity. A significant challenge in cross-coupling reactions is the prevention of undesired homocoupling of the reaction partners. acs.org this compound catalysis has been successfully employed for the controlled intermolecular cross-coupling of silyl (B83357) enol ethers to produce 1,4-dicarbonyl compounds, with high selectivity for the cross-coupled product over the homocoupled byproducts. acs.orgnih.gov Similarly, the palladium-catalyzed, this compound(I) oxide-promoted cross-coupling of (diborylmethyl)trimethylsilane with aryl halides proceeds with excellent chemoselectivity. oup.com this compound catalysts also enable the efficient cross-coupling of tertiary and secondary alkyl halides with Grignard reagents, a transformation that is often challenging for other metal catalysts. organic-chemistry.org

Table 2: Examples of Chemoselective this compound-Catalyzed Reactions

Reaction Type	Substrates	Catalyst System	Product	Key Finding	Reference(s)
Nitrene Transfer	Substrates with C–H and C=C bonds	(tpa)AgOTf or [(tBu₃tpy)AgOTf]₂	C–H insertion or aziridination products	Catalyst-controlled chemoselectivity between C–H insertion and aziridination by ligand choice.	nih.gov
Cross-Coupling	Silyl enol ethers	AgF	1,4-Diketones	High selectivity for cross-coupling over homocoupling.	acs.orgnih.gov
Nitration	Anilides, Sodium nitrite	This compound catalyst	ortho-Nitroanilides	Highly regioselective and chemoselective C–H nitration, tolerant of various functional groups.	researchgate.net
C–H Functionalization	Phenol derivatives	AgNTf₂, Bis(oxazoline) ligand	Spirocyclic compounds	Chemoselective dearomatization to construct spirocyclic systems over C–H insertion or ring expansion.	acs.org
Cross-Coupling	(Diborylmethyl)trimethylsilane, Aryl halides	Pd catalyst, Ag₂O	Benzylboronate derivatives	Chemoselective cross-coupling at room temperature.	oup.com

Environmental Fate and Ecotoxicity of Silver

Sources and Release Pathways of Silver into the Environment

This compound enters the environment through various pathways, stemming from both industrial activities and the use of commercial products.

Industrial and Commercial Product Dispersal

A significant source of this compound in the environment is from industrial and commercial activities. inchem.org The photographic industry, for instance, has historically been a major contributor, releasing this compound thiosulfate (B1220275) complexes into sewer systems. who.int Other industrial sources include smelting operations, the manufacturing of electrical supplies, and the combustion of coal. inchem.orgwho.int In 1978, it was estimated that the total annual release of this compound into the environment in the United States from human activities was approximately 2 million kilograms. nih.gov Of this, a substantial portion was from land disposal of solid waste and discharges into surface waters. nih.gov

The increasing use of this compound nanoparticles (AgNPs) in consumer products such as textiles, personal care items, and medical devices represents a more recent and significant pathway for this compound release. tandfonline.comnih.gov These nanoparticles can be released during the use and disposal of these products, eventually entering wastewater systems and natural water bodies. acs.org

Wastewater Treatment Plant Effluents and Sludge

Wastewater treatment plants (WWTPs) are a critical nexus for the environmental release of this compound. While WWTPs are efficient at removing a large percentage of this compound from wastewater, with removal rates often exceeding 94%, the sheer volume of wastewater processed means that effluents still represent a significant point source of this compound into aquatic environments. oup.comacs.org The this compound in WWTP effluents can exist in various forms, including associated with suspended particles, as thiosulfate complexes, colloidal this compound complexes, this compound chloride, this compound sulfide (B99878), or soluble organic complexes. inchem.org

A large portion of the this compound entering WWTPs accumulates in the sewage sludge. wikipedia.org This sludge, if applied to agricultural land as a fertilizer, becomes a major source of this compound contamination in terrestrial ecosystems. who.intnih.gov It is estimated that agricultural lands may receive significant quantities of this compound annually from the application of sewage sludge originating from photoprocessing wastes. who.int

Mining Activities and Tailings

Mining operations to extract this compound and other metals are another primary source of environmental this compound contamination. inchem.org this compound is often recovered as a by-product from the smelting of nickel, lead-zinc, copper, and gold ores. inchem.org The waste rock and tailings from these mining activities can contain elevated levels of this compound and other hazardous materials like cyanide and mercury. namdharidynasty.comgoldmarket.fr

When exposed to rain, these tailings can leach materials, leading to water pollution. treehugger.com The dust from dry tailing deposits, which can contain arsenic and lead in addition to this compound, can be transported by wind, contaminating nearby communities. treehugger.com The land itself is also impacted through deforestation and degradation to accommodate mining operations. namdharidynasty.com

Environmental Transformations of this compound

Aggregation and Dissolution of Nanoparticles

This compound nanoparticles (AgNPs) released into the environment are not static; they undergo processes of aggregation and dissolution. tandfonline.comacs.org In aquatic systems, AgNPs can clump together to form larger aggregates, a process influenced by factors like water chemistry and the presence of organic matter. tandfonline.commdpi.com This aggregation can affect their transport and bioavailability. tandfonline.com

Simultaneously, AgNPs can dissolve, releasing this compound ions (Ag+). mdpi.comnih.gov This oxidative dissolution is a key transformation as the released Ag+ ions are generally more bioavailable and toxic than the original nanoparticles. mdpi.com The rate of dissolution is influenced by factors such as pH and the presence of oxygen. wikipedia.orgmdpi.com However, in anoxic environments like some wastewater treatment processes, the release of this compound ions from nanoparticles can be negligible. wikipedia.org

Formation of this compound Complexes

Ecotoxicological Impact on Aquatic Ecosystems

This compound, particularly in its ionic form (Ag+), is one of the most toxic metals to aquatic organisms. waterquality.gov.autandfonline.com Its impact is observed across different trophic levels, from microorganisms to fish.

Toxicity to Microorganisms in Wastewater Treatment

The widespread use of this compound nanoparticles (AgNPs) in consumer products leads to their release into wastewater systems. eurekalert.org These nanoparticles and the this compound ions they release can be highly toxic to the beneficial bacteria essential for wastewater treatment processes. eurekalert.orgresearchgate.net The primary mechanism of this toxicity involves the sorption of this compound ions to the negatively charged bacterial cell walls, which deactivates cellular enzymes and disrupts membrane permeability, ultimately causing cell death. researchgate.net

Research has shown that this compound nanoparticles can halt the reproductive activities of bacteria responsible for removing ammonia (B1221849) from wastewater. eurekalert.org This disruption can compromise the efficiency of treatment plants, potentially leading to the release of nutrient-rich water into the environment, which can cause eutrophication. oregonstate.edu However, the actual impact in full-scale wastewater treatment facilities might be less severe than in laboratory settings. This is because this compound nanoparticles can transform into less toxic this compound-complexes and a portion can be removed with the sludge during preliminary treatment stages. nih.gov

The toxicity of this compound to these microorganisms is influenced by the form of this compound, with ionic this compound being the most toxic, followed by nanothis compound and then microthis compound particles. researchgate.net The concentration of this compound also plays a crucial role; while low concentrations (less than 1 mg/L) may have minimal impact, higher concentrations can significantly deteriorate the performance of bioreactors. nih.gov

Effects on Aquatic Organisms (Fish, Daphnia)

This compound's toxicity extends to a wide range of aquatic organisms, including fish and invertebrates like Daphnia. The free this compound ion (Ag+) is considered the most toxic form in aquatic environments. oup.com The sensitivity to this compound varies among species, with embryonic and larval stages being particularly vulnerable. oup.com

A key mechanism of this compound's acute toxicity in freshwater fish and crustaceans is the disruption of ionoregulation, the process of maintaining a stable internal salt and water balance. nih.govubc.ca this compound ions inhibit the activity of Na+/K+-ATPase, an enzyme crucial for the transport of sodium (Na+) and chloride (Cl-) ions across the gill epithelium. nih.govubc.ca This inhibition leads to a significant loss of these ions from the fish's body, disrupting their osmotic balance. ubc.ca

Studies on rainbow trout have demonstrated that exposure to this compound nitrate (B79036) results in a rapid and substantial inhibition of Na+ and Cl- influx at the gills. ubc.ca This effect is concentration-dependent, with higher this compound concentrations causing more severe inhibition. ubc.ca Interestingly, research has also shown that this compound nanoparticles can inhibit sodium uptake in juvenile rainbow trout, suggesting a nanospecific effect beyond the toxicity of released this compound ions. acs.org

In marine invertebrates, while the mechanism of toxicity is not primarily through osmotic or ionoregulatory impairment at the whole-organism level, this compound does induce significant changes in Na+,K+-ATPase activity and affects water and ion regulation at the cellular level in various tissues. nih.gov

Bioaccumulation refers to the buildup of a substance in an organism. This compound can accumulate in aquatic species, though the extent of this accumulation varies. Algae have been observed to have high bioconcentration factors (BCFs), likely due to the adsorption of this compound to their cell surfaces. oup.com However, in herbivorous organisms like zooplankton and bivalves, the BCF is significantly lower. oup.com

Fish also show a lower propensity to accumulate this compound compared to algae, and there is little evidence of biomagnification, which is the increasing concentration of a substance in organisms at successively higher levels in a food chain. waterquality.gov.auoup.com When fish are exposed to this compound, the highest concentrations are often found in the liver and gills. ubc.ca The accumulation of this compound in fish tissues can lead to various adverse effects, including histological damage and increased enzymatic activity indicative of cellular stress. connectjournals.com For instance, exposure of the freshwater fish Channa punctatus to this compound nanoparticles resulted in deformities and damage to the liver, gills, stomach, and intestines. connectjournals.com

The bioavailability and toxicity of this compound in aquatic environments are influenced by water chemistry. For example, the toxicity of this compound to most species increases with decreasing salinity. waterquality.gov.au

Terrestrial Environmental Impact

The environmental footprint of this compound extends to terrestrial ecosystems, primarily through the contamination of soil.

Soil Contamination

This compound enters the soil through various pathways, including the weathering of rocks, mining activities, and the land application of sewage sludge containing this compound. uky.edu The increasing production and use of this compound nanoparticles also contribute to their release into the terrestrial environment. elion.co.in Once in the soil, this compound can be sorbed to soil particles and precipitate as various compounds. uky.edu

The accumulation of this compound in soil can have detrimental effects on soil microorganisms, which are crucial for nutrient cycling and soil health. nih.gov Studies have shown that this compound nanoparticles can inhibit the activity of soil microflora. d-nb.info This can impact important processes like nitrogen fixation and organic matter decomposition.

While the uptake of this compound by terrestrial plants from soil is generally low, with this compound tending to accumulate in the root systems, it can still pose a risk. oup.cominchem.org The presence of this compound in soil can potentially impact plant growth and nutrient uptake. elion.co.in Long-term studies using lysimeters (structures for studying the movement of water and solutes through soil) have shown that this compound applied to soil via sewage sludge remains largely immobile, with very low levels leaching into the percolate water. d-nb.info However, the same study indicated that this compound could be remobilized in the rhizosphere (the soil region around plant roots), leading to uptake by plants like wheat and canola. d-nb.info

Mining activities are a significant source of soil pollution, with waste materials containing heavy metals that can contaminate surrounding land and water. goldmarket.fr

Impact on Terrestrial Microbial Populations

The introduction of this compound into terrestrial environments, largely through the application of biosolids, wastewater irrigation, and the disposal of products containing this compound nanoparticles (AgNPs), has raised concerns about its impact on soil microbial communities. gjesm.net These microorganisms are fundamental to soil health, driving crucial biogeochemical cycles such as those for carbon, nitrogen, phosphorus, and sulfur. jst.go.jp The antimicrobial properties of this compound can disrupt these delicate ecosystems. nih.gov

Research indicates that this compound can have a significant negative impact on soil microbial biomass and activity. nih.govfrontiersin.org Long-term exposure to AgNPs can lead to a decrease in the abundance of several bacterial phyla, thereby affecting important soil functions like nitrification and the transformation of organic carbon. nih.gov Studies have observed significant effects on the soil microbial community at this compound concentrations ranging from 11 to 706 mg/kg. jst.go.jp Specifically, AgNPs have been shown to exert a toxic effect on ammonia-oxidizing bacteria, which are critical for the nitrogen cycle. jst.go.jpnih.gov The primary mechanism of toxicity involves the disruption of the cell membrane integrity by both AgNPs and released this compound ions (Ag+), allowing them to enter the cell. nih.gov

The effects of this compound on soil microbes can be complex and are dependent on various factors including the concentration, size, shape, and form of the this compound, as well as soil properties. gjesm.netnih.gov For instance, one study found that low concentrations of AgNPs (2.5 µM) induced the enzymatic activity of several fungi and bacteria, while higher concentrations (25 and 50 µM) had an inhibitory effect. nih.gov In another study, this compound nanoparticles adsorbed on fumed silica (B1680970) were found to have an adverse effect on microbial abundance. gjesm.net Conversely, other forms, such as this compound-loaded bentonite (B74815), were observed to improve the proliferation of certain bacteria and fungi, possibly because the bentonite clay absorbs this compound ions, reducing their bioavailability and toxicity. cabidigitallibrary.org

Table 1: Research Findings on the Impact of this compound on Soil Microorganisms

This compound Form/Concentration	Organism/Process Affected	Observed Impact	Source(s)
This compound Nanoparticles (AgNPs)	Soil Microbial Biomass	Decrease of 39.9%–73.2% after 7 days.	frontiersin.org
This compound Nanoparticles (AgNPs)	Ammonia-oxidizing bacteria	Toxic effect, inhibition of nitrification.	jst.go.jpnih.govadelaide.edu.au
This compound Nanoparticles (AgNPs)	Decomposing bacteria and fungi	Enzymatic activity induced at 2.5 µM, inhibited at 25-50 µM.	nih.gov
AgNp_silica	Microbial Abundance	Adverse effect on microbial populations.	gjesm.net
Ag+_bentonite	Bacillus, mesophilic bacteria, fungi	Improved proliferation.	cabidigitallibrary.org
AgNPs (Long-term exposure)	Bacterial Phyla	Decrease in several phyla, affecting carbon and nitrogen cycles.	nih.gov

Mitigation Strategies for Environmental this compound Contamination

Addressing this compound contamination requires a multi-faceted approach encompassing technological innovation, sustainable practices, and robust regulatory frameworks. sustainability-directory.com Mitigation strategies aim to prevent the release of this compound into the environment, treat existing contamination, and reduce the toxicity of this compound-containing products. elion.co.inamericangeosciences.org Key strategies include the development of advanced wastewater treatment technologies capable of effectively removing this compound, the implementation of engineered solutions like permeable reactive barriers, and the use of natural processes such as phytoremediation. sustainability-directory.comelion.co.in

A cornerstone of mitigating this compound's environmental impact is the adoption of sustainable production and waste management practices, often guided by the principles of a circular economy. envirowaste.com.au This approach focuses on minimizing waste and reusing resources rather than following a linear "take-make-dispose" model. envirowaste.com.auresearchfloor.org

Recycling is a critical component of sustainable this compound management. goldmarket.fr Recovering this compound from industrial wastewater, discarded electronic devices (e-waste), and industrial scrap reduces the need for new mining operations. goldmarket.frelectramet.com This not only conserves natural resources but also significantly lowers energy consumption and CO2 emissions associated with mining, transportation, and ore processing. goldmarket.frelectramet.com For example, specialized technologies can retrieve this compound from wastewater at purities up to 99.9%, making it ready for reuse. electramet.com

In the context of mining, sustainable practices include responsible water stewardship through the use of closed water circuits, wastewater reuse, and rainwater harvesting to minimize the water footprint. silverinstitute.org Furthermore, innovations in the sector are leading to the use of non-toxic extraction methods as alternatives to traditional processes. goldmarket.fr Effective management of industrial hazardous waste, such as sludge containing precious metals, allows for this waste to be recycled as a raw material for other industries, further closing the loop. mdpi.com

Table 2: Overview of Sustainable this compound Waste Management Strategies

Strategy	Description	Environmental Benefit	Source(s)
Circular Economy	Designing out waste and keeping materials in use by reusing, repairing, and recycling.	Reduces raw material extraction and waste generation.	envirowaste.com.auresearchfloor.org
E-Waste Recycling	Recovering this compound and other precious metals from discarded electronics.	Reduces demand for virgin mining, prevents hazardous materials from entering landfills.	envirowaste.com.augoldmarket.fr
Industrial Wastewater Treatment	Removing and recovering this compound from wastewater streams from industries like electronics and photovoltaics.	Prevents aquatic ecosystem contamination, recovers valuable this compound for reuse.	sustainability-directory.comelectramet.com
Sustainable Mining Practices	Implementing closed-loop water circuits and using non-toxic extraction agents.	Reduces water consumption, pollution, and the overall environmental impact of mining.	goldmarket.frsilverinstitute.org
Industrial Sludge Recycling	Processing industrial waste and sludge to recover precious metals.	Turns hazardous waste into a valuable raw material for industrial sectors.	mdpi.com

The toxicity of this compound nanoparticles (AgNPs) is not fixed but can be significantly influenced by their physical and chemical properties. rsc.org By engineering these properties, it is possible to design AgNPs with reduced environmental risk while maintaining their desired functions. rsc.orgsigmaaldrich.com

A primary mechanism of AgNP toxicity is the release of this compound ions (Ag+), which is highly dependent on the nanoparticle's size, shape, and surface area. sigmaaldrich.comnih.gov Smaller nanoparticles generally exhibit higher toxicity due to their larger surface-area-to-volume ratio, which leads to a faster rate of ion release. sigmaaldrich.commedsciencegroup.us Conversely, under certain environmental conditions, AgNPs can aggregate into larger particles that are less able to enter cells and are therefore less toxic. nih.gov

Table 3: Impact of Engineered Nanoparticle Properties on this compound Toxicity

Property	Engineering Strategy	Effect on Toxicity	Mechanism	Source(s)
Size	Control synthesis to produce larger particles or promote aggregation.	Reduced toxicity.	Larger particles have a smaller surface-area-to-volume ratio, leading to slower Ag+ ion release and reduced cellular uptake.	nih.govsigmaaldrich.commedsciencegroup.us
Shape	Synthesize spherical rather than anisotropic (e.g., nanoplates) shapes.	Reduced toxicity.	Anisotropic shapes have high-energy surfaces that can lead to faster ion release rates.	rsc.orgsigmaaldrich.com
Coating/Matrix	Integrate AgNPs into a polymer matrix (PNCs) or use specific capping agents.	Reduced toxicity.	The matrix or coating stabilizes the AgNP, controlling the rate of Ag+ ion release and reducing direct interaction with cells.	rsc.orgsigmaaldrich.com
Synthesis Method	Employ biogenic synthesis using plant extracts or microorganisms.	Reduced toxicity.	Biogenic methods can create more stable nanoparticles with a biocompatible surface coating.	rsc.org

Mechanistic Toxicology of Silver in Biological Systems

Factors Influencing Silver Toxicitynih.govmdpi.com

The toxicity of this compound, particularly in its nanoparticulate form, is not intrinsic but is influenced by a range of physicochemical properties. scirp.orgscirp.org These factors determine the bioavailability, reactivity, and ultimate biological impact of this compound nanoparticles.

The biological and toxicological outcomes of this compound nanoparticle exposure are significantly dictated by their physical and chemical characteristics. nih.gov

Size: The dimensions of AgNPs are a critical determinant of their toxicity. scirp.org Smaller nanoparticles, generally in the range of 5 to 60 nm, exhibit higher toxicity due to their larger surface area-to-volume ratio, which enhances their reactivity and potential for cellular uptake. nih.govscirp.org For instance, studies have shown that smaller AgNPs can more readily induce oxidative stress, inflammation, and apoptosis in various cell lines. medsciencegroup.us Conversely, larger nanoparticles (75 to 100 nm) often show minimal to no toxicity. nih.gov

Shape: The morphology of AgNPs also plays a role in their toxic potential. scirp.orgoregonstate.edu Research suggests that different shapes, such as spheres, triangles, and cubes, can lead to varying degrees of toxicity, even when the surface chemistry is consistent. nih.gov For example, some studies have indicated that spherical nanoparticles may be more toxic than triangular or cubic forms within a similar size range. nih.govoregonstate.edu

The concentration of this compound nanoparticles is a key factor in determining the extent of cellular damage. scirp.org Higher concentrations generally lead to increased cytotoxicity, including reduced cell viability and induction of apoptosis. dovepress.commdpi.com The colloidal state, which refers to the dispersion and stability of nanoparticles in a medium, also affects their bioavailability and toxicity. nih.govwaterquality.gov.au Agglomeration of nanoparticles can alter their effective size and surface area, thereby modifying their toxicological profile. sigmaaldrich.com

Cellular Uptake and Distribution of Silvernih.govdovepress.com

The entry of this compound into the body and its subsequent distribution are crucial steps in its toxicological pathway. The form of this compound and the route of exposure largely determine its absorption and organ accumulation. nih.gov

This compound can enter the human body through several primary routes: dovepress.comoup.com

Ingestion: This is a major route of exposure, often through contaminated food, water, or the use of colloidal this compound supplements. oup.comcdc.gov Ingested this compound can be absorbed through the gastrointestinal tract, with an estimated absorption of up to 10%. medsciencegroup.usnih.gov

Inhalation: In occupational settings, inhalation of this compound-containing dust or fumes is a significant exposure pathway. oup.comcdc.gov Inhaled nanoparticles can be deposited in the lungs and may enter the systemic circulation. dovepress.commdpi.com

Dermal Contact: While intact skin provides a barrier, this compound can be absorbed through broken skin or with prolonged contact with this compound-containing solutions, such as those used in medical dressings. dovepress.comcdc.gov

Once absorbed, this compound is transported through the bloodstream, often bound to plasma proteins. nih.gov It can then accumulate in various tissues and organs. nih.govmdsearchlight.com The liver, spleen, and kidneys are major sites of this compound accumulation. mdsearchlight.comoup.com this compound has also been detected in the brain, lungs, and heart. medsciencegroup.usoup.com The biological half-life of this compound in the liver can be as long as 50 days. nih.gov this compound has the ability to cross biological barriers, including the blood-brain and placental barriers. nih.gov

Molecular Mechanisms of this compound-Induced Cytotoxicitydovepress.comnih.govnih.gov

The cytotoxic effects of this compound, particularly AgNPs and Ag+ ions, are mediated by a variety of molecular mechanisms that disrupt cellular homeostasis and lead to cell death. dovepress.comscirp.org

Generation of Reactive Oxygen Species (ROS): A primary mechanism of this compound-induced toxicity is the generation of ROS, such as superoxide (B77818) anions, hydrogen peroxide, and hydroxyl radicals. scirp.orgscirp.org This occurs through redox reactions on the nanoparticle surface and interactions with cellular components. dovepress.comscirp.org The resulting oxidative stress can damage lipids, proteins, and DNA. scirp.orgscirp.org

Mitochondrial Dysfunction: Mitochondria are key targets of this compound toxicity. nih.gov this compound nanoparticles can accumulate in or near mitochondria, leading to structural damage, disruption of the electron transport chain, and a decrease in mitochondrial membrane potential. dovepress.comtandfonline.com This impairment of mitochondrial function contributes to increased ROS production and the initiation of apoptosis. dovepress.comnih.gov

Interaction with Proteins and Enzymes: this compound ions have a high affinity for sulfur-containing groups (thiol groups) in proteins and enzymes. nih.govnih.gov This binding can inactivate critical enzymes involved in cellular respiration and metabolism, disrupting essential cellular functions. sigmaaldrich.commdpi.com The interaction can also lead to conformational changes in proteins, altering their structure and function. researchgate.netbiointerfaceresearch.com

DNA Damage and Apoptosis: this compound nanoparticles can induce genotoxicity by causing DNA strand breaks and chromosomal damage. scirp.orgmdpi.com This DNA damage can be a direct interaction or a consequence of oxidative stress. nih.gova-z.lu Significant DNA damage can trigger programmed cell death, or apoptosis, through various signaling pathways, including the p53-mediated pathway. dovepress.comresearchgate.net Studies have shown that AgNPs can lead to the release of cytochrome c and the activation of caspases, which are key events in the apoptotic cascade. mdpi.com

Oxidative Stress Induction

A primary mechanism of this compound-induced toxicity is the generation of oxidative stress. tandfonline.com This occurs when there is an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products through its antioxidant defense systems. springermedizin.de AgNPs can catalyze the production of ROS, such as superoxide radicals (O₂⁻), hydrogen peroxide (H₂O₂), and highly reactive hydroxyl radicals (OH⁻). scirp.orgscirp.org

Membrane Disruption

This compound nanoparticles and the ions they release can directly interact with and compromise the integrity of cellular membranes. consensus.appdovepress.com Due to their nanoscale size, AgNPs can adhere to the cell surface and may penetrate the cell membrane. dovepress.comnih.gov A key mechanism involves the high affinity of this compound ions for sulfur-containing groups found in proteins and phosphorus-containing molecules like phospholipids (B1166683) within the cell membrane. dovepress.comnih.gov

This interaction can destabilize the membrane structure, leading to an increase in membrane permeability and fluidity. nih.govmdpi.com The compromised barrier function results in the leakage of essential intracellular components, such as ions and proteins, and disrupts critical membrane-dependent processes like ion transport. dovepress.comdovepress.com Ultimately, this can lead to the rupture of the cell membrane and cell lysis. dovepress.comnih.gov

DNA Damage and Genotoxicity

This compound nanoparticles have been shown to exert genotoxic effects, causing damage to the cell's genetic material. scirp.orgnih.gov This DNA damage can manifest as single and double-strand breaks, chromosomal aberrations, and DNA base modifications. frontiersin.orgnih.gov

A significant contributor to this compound's genotoxicity is the oxidative stress it induces. nih.gov Reactive oxygen species can attack DNA, leading to the formation of products like 8-oxo-guanine, which can cause G:C → T:A transversions during DNA replication. nih.gov Beyond indirect damage via ROS, some evidence suggests that AgNPs can translocate into the nucleus and interact directly with DNA, further contributing to genetic damage. acs.org The cellular response to this damage often involves the activation of DNA repair pathways and can trigger cell cycle arrest, commonly in the G2/M phase, to prevent the replication of damaged DNA. acs.orgnih.gov If the damage is too severe to be repaired, it can trigger apoptotic cell death. frontiersin.org

Apoptosis and Cell Death Induction

Exposure to this compound can trigger programmed cell death, or apoptosis, a controlled process that eliminates damaged cells. rsc.orgijbs.com The induction of apoptosis by this compound is often a consequence of severe oxidative stress and mitochondrial damage. tandfonline.comnih.gov

The process is frequently initiated through the mitochondria-mediated (intrinsic) pathway. waocp.com Damage to mitochondria leads to the release of key pro-apoptotic molecules, such as cytochrome c, into the cytoplasm. ijbs.com This event triggers a cascade of enzymatic reactions involving a family of proteases called caspases. nih.gov Specifically, it leads to the activation of initiator caspases, like caspase-9, which in turn activate executioner caspases, such as caspase-3. ijbs.comnih.govscielo.br The activation of these executioner caspases is a critical step, as they are responsible for cleaving various cellular proteins, leading to the characteristic morphological and biochemical hallmarks of apoptosis, including cell shrinkage, DNA fragmentation, and the formation of apoptotic bodies. waocp.comscielo.br The regulation of this pathway also involves the Bcl-2 family of proteins, with this compound exposure often causing an upregulation of pro-apoptotic proteins (e.g., Bax) and a downregulation of anti-apoptotic proteins (e.g., Bcl-2). mdpi.comwaocp.com

Activation of Proinflammatory Cytokines

This compound nanoparticles can elicit an immune response by stimulating the production and release of proinflammatory cytokines. nih.govpan.pl This response is particularly evident in immune cells such as monocytes and macrophages. tudublin.ieacs.org Studies have demonstrated that exposure to AgNPs can lead to a significant upregulation in the gene expression and secretion of key proinflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1 (IL-1), and Interleukin-6 (IL-6). nih.govacs.orgnih.gov

One of the key mechanisms involved in this inflammatory response is the activation of the inflammasome, a multiprotein complex in the cytoplasm. nih.govtudublin.ie AgNP exposure can trigger the inflammasome, leading to the cleavage of pro-IL-1β into its active, secreted form, IL-1β, a potent mediator of inflammation. nih.govtudublin.ie This inflammatory response, while part of the body's defense mechanism, can also contribute to tissue damage if it becomes excessive or dysregulated. pan.pl

Impact on Eukaryotic Cells

The interaction between this compound and eukaryotic cells is complex, with the toxicological outcome depending on a multitude of factors related to both the this compound particles and the specific biological system. nih.govmdpi.com The physicochemical properties of AgNPs—such as size, shape, surface coating, and concentration—play a critical role in determining their bioavailability, cellular uptake, and subsequent effects. dovepress.commdpi.com Smaller nanoparticles, for instance, often exhibit greater toxicity due to their larger surface area-to-volume ratio and increased ability to penetrate cells. dovepress.comnih.gov

Cell-Type Dependent Responses

A crucial aspect of this compound's toxicology is that different cell types exhibit varying degrees of sensitivity and unique responses to exposure. mdpi.comnih.gov This cell-type-dependent response has been observed across numerous studies comparing various cell lines, including those from the lungs, liver, skin, kidneys, and immune system, as well as comparing cancerous cells to their normal counterparts. acs.orgnih.gov

For example, macrophages have been shown to be more sensitive to AgNPs than epithelial cells, which may be due to their phagocytic nature leading to higher particle uptake. nih.gov Some studies have found that certain cancer cells, such as human glioblastoma cells, are more susceptible to this compound-induced DNA damage and cell cycle arrest than normal human fibroblast cells. acs.orgresearchgate.net The underlying reasons for these differential responses are multifaceted and include variations in cellular uptake mechanisms, intracellular processing of nanoparticles, inherent antioxidant capacity, and the specific signaling pathways that are active in each cell type. mdpi.comnih.gov

Table 1: Research Findings on Cell-Type Dependent Responses to this compound Nanoparticles

Table 2: Chemical Compounds Mentioned

Long-Term Biological Effects and Biotransformation

Prolonged exposure to this compound and its compounds can lead to distinct long-term biological effects, driven by the metal's accumulation and subsequent biotransformation within various physiological systems. The body possesses intricate mechanisms to process and detoxify this compound, which ultimately determine its biological fate and toxicological impact.

A primary and visually dramatic long-term consequence of chronic this compound exposure is argyria, a condition resulting in a permanent blue-gray or slate-gray discoloration of the skin, mucous membranes, and nails. wikipedia.orgdermnetnz.orgnih.gov This pigmentation is most prominent in sun-exposed areas of the body. dermnetnz.orgoup.com The underlying mechanism involves the deposition of this compound-containing granules in the dermis. mdpi.comtaylorandfrancis.com After systemic absorption, this compound binds to proteins and is transported throughout the body. dermnetnz.orgtaylorandfrancis.com In the skin, exposure to sunlight facilitates a photochemical reaction that reduces pale or colorless this compound compounds into dark particles of metallic this compound or this compound sulfide (B99878), which then deposit in the tissue, causing the discoloration. wikipedia.orgtaylorandfrancis.com

Beyond the skin, long-term exposure leads to the bioaccumulation of this compound in various internal organs. The highest concentrations are typically found in the liver, kidneys, spleen, and skin. dermnetnz.orgoup.comnih.govmdsearchlight.com Studies in animal models have also shown this compound accumulation in the brain and testes. beilstein-journals.orgmdpi.comresearchgate.net The biological half-life of this compound in the liver is estimated to be around 50 days. nih.gov

The biotransformation of this compound is a critical aspect of its mechanistic toxicology. Once absorbed, this compound ions (Ag+) exhibit a high affinity for sulfur-containing molecules, which is a key step in its detoxification. oup.comnih.gov this compound ions bind to glutathione (B108866), a crucial antioxidant, which facilitates their transport and metabolism. nih.govrsc.org Metallothioneins, which are cysteine-rich proteins involved in heavy metal detoxification, are also induced by and bind to this compound, serving as carrier proteins and cytoprotective agents. rsc.orgmdpi.com

This compound nanoparticles (AgNPs), a common form of this compound in consumer products, undergo significant transformation in biological environments. beilstein-journals.org In the acidic environment of the stomach, AgNPs can partially dissolve, releasing this compound ions (Ag+), which are considered a primary mediator of this compound's biological effects. beilstein-journals.orgnih.gov These ions can then interact with various biomolecules. beilstein-journals.orgscirp.org

Ultimately, detoxification pathways convert this compound into highly insoluble and less biologically reactive salts. nih.gov In the skin, these deposits are often in the form of this compound sulfide (Ag₂S). taylorandfrancis.comnih.gov In internal organs like the liver and kidney, this compound is predominantly transformed into this compound selenide (B1212193) (Ag₂Se). taylorandfrancis.comnih.gov This formation of this compound selenide or mixed this compound-sulfide/selenide phases is considered a key detoxification process, as these compounds are more stable and less toxic. nih.gov

Detailed Research Findings

The following table summarizes the key long-term effects and biotransformation processes of this compound within biological systems.

Effect / Process	Description	Key Molecules & Intermediates	Primary Tissues / Organs Affected
Argyria	Permanent blue-gray discoloration of the skin resulting from the deposition of this compound granules. wikipedia.orgnih.govoup.com The pigmentation is intensified by sun exposure. wikipedia.orgtaylorandfrancis.com	Metallic this compound, this compound Sulfide (Ag₂S) wikipedia.orgtaylorandfrancis.com	Skin, Mucous Membranes, Nails dermnetnz.orgoup.com
Bioaccumulation	Gradual build-up of this compound in tissues following chronic exposure. oup.comnih.gov	This compound-protein complexes dermnetnz.org	Liver, Kidneys, Spleen, Brain, Testes oup.comnih.govmdpi.com
Biotransformation & Detoxification	The metabolic processing of this compound, primarily involving binding to sulfur and selenium compounds to form more stable, less toxic complexes. nih.govnih.gov	Glutathione, Metallothioneins, Selenoprotein P nih.govrsc.orgmdpi.com	Liver, Kidneys nih.gov
Nanoparticle Dissolution	Transformation of metallic this compound nanoparticles (AgNPs) into biologically active this compound ions (Ag+) within the body. beilstein-journals.orgnih.gov	This compound Nanoparticles (AgNPs), this compound Ions (Ag+) beilstein-journals.org	Gastrointestinal Tract, Systemic Circulation beilstein-journals.orgnih.gov
Insoluble Salt Formation	The end-stage of detoxification where this compound is converted into highly insoluble salts that are sequestered in tissues. nih.govnih.gov	This compound Sulfide (Ag₂S), this compound Selenide (Ag₂Se) taylorandfrancis.comnih.govnih.gov	Skin (Sulfide), Liver (Selenide), Kidneys (Selenide) nih.gov

Mentioned Compounds

Advanced Analytical Methodologies for Silver Speciation and Quantification

Spectroscopic Techniques

Spectroscopy, the study of the interaction between matter and electromagnetic radiation, offers a suite of powerful tools for silver analysis. These methods are foundational for determining the elemental composition, concentration, and in some cases, the structural characteristics of this compound-containing samples.

Inductively Coupled Plasma Atomic Emission Spectroscopy (ICP-AES)

Inductively Coupled Plasma Atomic Emission Spectroscopy (ICP-AES) is a robust technique for determining the concentration of this compound in various samples, including water, industrial materials, and biological tissues. vito.bekjmm.orgresearchgate.net In this method, a sample is introduced into an argon plasma, which excites the this compound atoms. As these excited atoms return to their ground state, they emit light at characteristic wavelengths, and the intensity of this emission is proportional to the concentration of this compound in the sample. kjmm.org

The technique is noted for its ability to analyze a wide range of elements simultaneously. vito.be For this compound analysis, sample preparation is crucial. Dissolution in acids like a mixture of nitric acid (HNO₃) and hydrofluoric acid (HF) is a common approach for solid this compound samples. rudmet.ru The selection of the analytical wavelength is critical to avoid spectral interferences from other elements present in the sample matrix. kjmm.org ICP-AES has been successfully applied in forensic science for analyzing trace elements in this compound and in the quality control of refined this compound. rudmet.rursc.org

Table 1: ICP-AES Application for this compound Analysis

Application	Sample Matrix	Key Findings
Refined this compound Analysis	This compound alloys	Identified weaknesses in existing standards and proposed optimized dissolution methods. rudmet.ru
Forensic Science	Bullet lead, this compound	Used for the determination of a large number of trace elements. rsc.org
Environmental Monitoring	Water, leachates, digests	Standardized method for determining this compound among other elements. vito.be

Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is an exceptionally sensitive technique for the quantification of this compound, capable of detecting concentrations at the parts-per-trillion level. acs.orgnih.gov The method utilizes an inductively coupled plasma to ionize the this compound atoms from the sample. These ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio, allowing for precise quantification.

Table 2: ICP-MS Parameters for this compound Analysis

Parameter	Description	Relevance to this compound Analysis
Isotopes Monitored	107Ag and 109Ag	Both isotopes are monitored for accurate quantification and to check for potential interferences. nih.gov
Detection Limits	ng/L to sub-ng/L range	Enables the analysis of trace levels of this compound in environmental and biological samples. acs.orgnih.gov
Sample Preparation	Acid digestion for total this compound; direct analysis for some matrices.	Necessary to convert all this compound species into a form suitable for introduction into the plasma. nih.gov

Atomic Absorption Spectroscopy (AAS)

Atomic Absorption Spectroscopy (AAS) is a widely used and well-established method for determining the concentration of this compound in various samples, particularly in water and biological tissues. nemi.govusgs.govnih.gov The principle of AAS involves measuring the absorption of light by free this compound atoms in the gaseous state. A light source specific to this compound emits a characteristic wavelength that is absorbed by the this compound atoms in the sample, and the amount of absorption is directly proportional to the concentration of this compound. usgs.gov

Graphite (B72142) furnace AAS (GFAAS) is a particularly sensitive variation of this technique, offering detection limits in the microgram per liter (µg/L) range. nemi.govusgs.gov This method involves placing the sample on a graphite platform, which is then heated to evaporate the solvent, char the matrix, and finally atomize the this compound. nemi.govusgs.gov The use of a matrix modifier can help to reduce interferences from other components in the sample. usgs.gov Flame AAS (FAAS) is another common variation, though generally less sensitive than GFAAS. nih.gov

Table 3: AAS Methods for this compound Determination

AAS Technique	Sample Type	Typical Detection Range	Key Features
Graphite Furnace AAS (GFAAS)	Low ionic strength water, precipitation	0.2 to 5.0 µg/L	High sensitivity; uses a graphite platform and matrix modifiers to reduce interference. nemi.govusgs.gov
Flame AAS (FAAS)	Solid-waste leachate	Higher concentrations than GFAAS	Faster than GFAAS but with more potential for chemical interferences. nih.gov

UV-Visible Spectroscopy for Nanoparticle Characterization

UV-Visible (UV-Vis) spectroscopy is a fundamental and accessible technique for the characterization of this compound nanoparticles (AgNPs). nanocomposix.comjwent.netmdpi.com This method is based on the phenomenon of Localized Surface Plasmon Resonance (LSPR), which is the collective oscillation of electrons in the conduction band of the nanoparticles in response to incident light. This resonance results in a strong absorption of light at a specific wavelength, which is characteristic of the AgNPs. nanocomposix.com

The position and shape of the LSPR peak in the UV-Vis spectrum provide valuable information about the size, shape, and stability of the AgNPs. nanocomposix.com For spherical AgNPs, the peak typically appears around 400-450 nm. jwent.netmdpi.com A shift in the peak to longer wavelengths (a redshift) can indicate an increase in particle size or aggregation of the nanoparticles. nanocomposix.com Conversely, a decrease in peak intensity or broadening of the peak can suggest destabilization of the nanoparticle solution. nanocomposix.com The color of the AgNP solution, which is directly related to its UV-Vis spectrum, can also serve as a preliminary indicator of nanoparticle formation and stability; stable suspensions of spherical AgNPs are typically yellow. nanocomposix.commdpi.com

Table 4: UV-Vis Spectroscopy for AgNP Characterization

Observation	Interpretation
Sharp absorption peak around 400-450 nm	Presence of stable, spherical this compound nanoparticles. jwent.netmdpi.com
Redshift of the absorption peak	Increase in nanoparticle size or aggregation. nanocomposix.com
Decrease in peak intensity or peak broadening	Destabilization and aggregation of nanoparticles. nanocomposix.com

Surface-Enhanced Raman Spectroscopy (SERS)

Surface-Enhanced Raman Spectroscopy (SERS) is a highly sensitive vibrational spectroscopy technique that can provide detailed molecular information. spiedigitallibrary.orgfrontiersin.org The technique relies on the enhancement of the Raman scattering signal of molecules that are adsorbed onto or in close proximity to a nanostructured this compound surface. spiedigitallibrary.org This enhancement is primarily due to the localized surface plasmon resonance of the this compound nanostructures, which creates a greatly intensified electromagnetic field at the surface. spiedigitallibrary.org

This compound is a commonly used material for SERS substrates due to its strong plasmonic properties. spiedigitallibrary.orgnikalyte.compublish.csiro.au These substrates can be fabricated in various forms, such as colloidal this compound nanoparticles, this compound nanorods, or this compound-coated surfaces. frontiersin.orgnikalyte.comacs.org The significant signal amplification provided by SERS, which can be on the order of 10³ to 10⁶ times or even higher, allows for the detection of analytes at very low concentrations, even down to the parts-per-billion (ppb) level. nikalyte.compublish.csiro.au This makes SERS a powerful tool for a wide range of applications, including the detection of foodborne pathogens and pesticides. frontiersin.orgpublish.csiro.au

Table 5: Characteristics of this compound-Based SERS

Feature	Description
Enhancement Mechanism	Primarily electromagnetic enhancement from Localized Surface Plasmon Resonance (LSPR). spiedigitallibrary.org
Signal Amplification	Can boost Raman signals by factors of 10³ to over 10⁶. nikalyte.compublish.csiro.au
Substrate Materials	Colloidal this compound nanoparticles, this compound nanorods, this compound-gold bimetallic structures. frontiersin.orgnikalyte.compublish.csiro.auacs.org

X-ray Diffraction (XRD)

X-ray Diffraction (XRD) is a powerful analytical technique used to determine the crystallographic structure of a material. wisdomlib.org For this compound, XRD is particularly important for characterizing the crystalline nature of bulk this compound and this compound nanoparticles. semanticscholar.orgsymbiosisonlinepublishing.comnih.gov The technique works by directing X-rays at a sample and measuring the angles and intensities of the diffracted beams. The resulting diffraction pattern is unique to the crystalline structure of the material. wisdomlib.org

In the analysis of this compound nanoparticles, XRD can confirm their crystalline structure, which is typically a face-centered cubic (fcc) lattice. semanticscholar.orgnih.gov The diffraction pattern exhibits characteristic peaks corresponding to specific crystallographic planes, such as (111), (200), (220), and (311). semanticscholar.orgnih.govacs.org From the width of the diffraction peaks, the average crystallite size of the nanoparticles can be calculated using the Debye-Scherrer equation. symbiosisonlinepublishing.comacs.org This information is crucial for understanding the physical and chemical properties of the synthesized nanoparticles.

Table 6: XRD Analysis of this compound Nanoparticles

Diffraction Peak (2θ)	Miller Indices (hkl)	Crystal Structure Information
~38.1°	(111)	Confirms the face-centered cubic (fcc) structure of this compound. semanticscholar.orgnih.govacs.org
~44.3°	(200)	Indicates the crystalline nature of the nanoparticles. semanticscholar.orgnih.govacs.org
~64.5°	(220)	Provides data for calculating lattice parameters. semanticscholar.orgnih.govacs.org

X-ray Photoelectron Spectroscopy (XPS)

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive analytical technique used to determine the elemental composition and chemical state of atoms within the top 10 nm of a material's surface. sciresliterature.org The technique involves irradiating a sample with X-rays, causing the emission of photoelectrons. biorxiv.org An energy analyzer measures the kinetic energy of these ejected electrons, which is specific to the element and its oxidation state. nih.gov

For this compound, XPS is instrumental in distinguishing between its metallic (Ag⁰) and oxidized states (Ag⁺, Ag³⁺). sci-hub.se The binding energy of the Ag 3d peak is often used for this purpose; however, the shifts can be small and difficult to interpret definitively. sciresliterature.orgthermofisher.com A more reliable method for distinguishing metallic Ag⁰ from its oxidized forms is the Auger parameter, which is the sum of the binding energy of the Ag 3d₅/₂ photoelectron peak and the kinetic energy of the Ag M₄N₄₅N₄₅ Auger peak. sciresliterature.orgsci-hub.se The Auger parameter for Ag⁰ is nearly 2 eV higher than for any oxidized this compound species. sci-hub.se High-resolution scans of the Ag 3d region show well-separated spin-orbit components (Ag 3d₅/₂ and Ag 3d₃/₂) with a separation of 6.0 eV for the metal. thermofisher.com The peak shape is also informative; metallic this compound presents an asymmetric peak shape, while its compounds show broader, more symmetric peaks. sci-hub.sethermofisher.com

Table 1: XPS Binding Energies for Different this compound Species

Chemical State	Ag 3d₅/₂ Binding Energy (eV)	Reference
Ag Metal (Ag⁰)	368.2 - 368.3	sciresliterature.orgsci-hub.sethermofisher.com
This compound(I) Oxide (Ag₂O)	~367.7 - 368.1	sci-hub.seresearchgate.net
This compound(I,III) Oxide (AgO)	Ag(I) at lower BE than in Ag₂O, Ag(III) at ~0.6 eV lower than Ag(I)	sci-hub.se
This compound Chloride (AgCl)	367.5	researchgate.net
Bromyrite (AgBr)	~367.5	thermofisher.com

Fourier-Transform Infrared Spectroscopy (FTIR)

Fourier-Transform Infrared Spectroscopy (FTIR) is a technique used to obtain an infrared spectrum of absorption or emission of a solid, liquid, or gas. For the analysis of this compound, particularly this compound nanoparticles (AgNPs), FTIR is essential for identifying the functional groups of biomolecules or capping agents that are on the nanoparticle surface. nih.gov These capping agents are responsible for the reduction of this compound ions and the stabilization of the resulting nanoparticles. researchgate.net

By comparing the FTIR spectra of the capping agents before and after the synthesis of AgNPs, researchers can identify the specific functional groups involved in the binding to the this compound surface. nih.gov Shifts in the position and changes in the intensity of absorption bands indicate the involvement of certain functional groups in the capping process. ijntse.com Common functional groups identified include hydroxyl (O-H), carboxyl (C=O), amine (N-H), and various carbon-hydrogen (C-H) bonds. nih.govannexpublishers.com

Table 2: Common FTIR Band Assignments for Capping Agents on this compound Nanoparticles

Wavenumber (cm⁻¹)	Vibrational Mode Assignment	Associated Functional Group/Molecule	Reference
3200 - 3550	O-H stretching	Alcohols, phenols, water	nih.govresearchgate.netannexpublishers.com
3307 - 3410	N-H stretching	Amines, amides	nih.gov
2845 - 2931	C-H stretching (symmetric & asymmetric)	Alkanes	researchgate.netannexpublishers.com
~1710 - 1736	C=O stretching	Carbonyl groups (ketones, aldehydes, acids)	scispace.com
1580 - 1650	C=O stretching / N-H bending	Amide I band (proteins), Azo group	researchgate.netijntse.com
1380 - 1420	C-H bending / C-O-H bending	Carbonyl groups, phenols	nih.gov
1000 - 1150	C-N stretching / C-O stretching	Amines, alcohols, ethers	nih.gov
~756	C-S stretching	Thiol groups	ijntse.com

Microscopic and Imaging Techniques

Microscopy techniques are fundamental for the direct visualization and characterization of this compound at the nanoscale, providing invaluable information on particle size, shape, and surface features. nih.gov

Transmission Electron Microscopy (TEM)

Transmission Electron Microscopy (TEM) is a powerful technique for characterizing the size, shape, and morphology of this compound nanoparticles. nih.gov It can reveal detailed information, including the crystalline structure through selected area electron diffraction (SAED). nih.gov TEM analysis has shown that the synthesis method and conditions, such as the type and concentration of reducing and capping agents, significantly influence the resulting nanoparticle characteristics. nih.govmdpi.com For instance, green synthesis methods using plant extracts can produce spherical nanoparticles, while other methods might yield different morphologies. mdpi.com

Table 3: TEM Analysis of this compound Nanoparticles from Various Synthesis Methods

Synthesis Method	Observed Size Range (nm)	Observed Shape/Morphology	Reference
Chemical Reduction (Trisodium citrate)	10 - 18	Spherical	researchgate.net
Chemical Reduction (Injection Method)	12 - 20	Not specified	scirp.org
Green Synthesis (Geranium extract)	15 - 50	Uniform spherical	mdpi.com
Green Synthesis (PGA capping agent)	5 - 45	Nearly spherical, low agglomeration	nih.gov
Mycosynthesis (Metarhizium anisopliae)	5 - 20	Spherical	biorxiv.org

Scanning Electron Microscopy (SEM)

Scanning Electron Microscopy (SEM) is another vital technique for analyzing the surface morphology and size distribution of this compound nanoparticles. nih.gov While generally offering lower resolution than TEM, SEM provides valuable information about the surface topography, particle aggregation, and purity of the sample. nih.govmdpi.com High-resolution SEM can identify the morphology of nanoparticles smaller than 10 nm. nih.gov Studies using SEM have revealed that this compound nanoparticles can be predominantly spherical but often form aggregates. wjpls.orgresearchgate.net The size of particles as determined by SEM can vary widely depending on the synthesis route. nih.govwjpls.org

Table 4: SEM Analysis of this compound Nanoparticle Morphology and Size

Synthesis Method/Source	Observed Size Range (nm)	Observed Morphology	Reference
Green Synthesis (Medicinal plant extracts)	8 - 20	Predominantly spherical, aggregated	researchgate.net
Green Synthesis (Matthiola incana extract)	20 - 40	Spherical, some aggregates	researchgate.net
Green Synthesis (Syzygium cumini extract)	5 - 100	Relatively spherical, some agglomeration	nih.gov
Chemical Reduction	54 - 78	Homogeneous grain size	scirp.org
Biosynthesis (Microalgae)	60 - 344	Spherical, agglomerated	wjpls.org

Atomic Force Microscopy (AFM)

Atomic Force Microscopy (AFM) is a high-resolution scanning probe microscopy technique that provides three-dimensional information about a sample's surface topography. nih.govpulsus.com It is used to characterize this compound nanoparticles and thin films by measuring surface features, roughness, and grain size. scielo.brnih.gov Unlike electron microscopy, AFM can operate in various environments and does not necessarily require a conductive sample. nih.gov AFM analysis can quantify surface roughness using parameters like the root-mean-square (RMS) value. nih.gov Studies have shown that for this compound thin films, grain size and surface roughness can increase with film thickness. researchgate.net

Table 5: AFM Analysis of this compound Topography

Sample Type	Parameter Measured	Finding	Reference
This compound-sputtered Gutta-Percha	Surface Roughness (RMS)	Lower RMS values compared to NaOCl treated samples, indicating less surface deterioration.	pulsus.comnih.gov
This compound Thin Films on Epoxy Resin	Grain Size	An increase in this compound coverage led to an increase in grain size.	scielo.br
Vacuum-Evaporated this compound Layers	RMS Roughness	RMS roughness increased from 5.4 nm for a 40 nm thick film to 11.2 nm for an 80 nm thick film.	researchgate.net
Polymer Nanoparticle Layer	Topography Analysis	RMS roughness exhibits a maximum at a surface coverage of about 0.5.	nih.gov

Separation and Preconcentration Methods for this compound Species

To analyze trace levels of this compound in complex matrices like environmental samples, a separation and/or preconcentration step is often necessary. asianpubs.org These methods serve to isolate this compound from interfering substances and increase its concentration to a level detectable by analytical instruments. nih.gov Techniques such as cloud point extraction (CPE), solid-phase extraction (SPE), and magnetic solid-phase extraction (MSPE) are commonly employed. researchgate.netmdpi.com These methods are evaluated based on their preconcentration or enrichment factor, recovery efficiency, and the detection limit they enable. nih.govbrjac.com.brnih.gov

Table 6: Performance of Various Separation and Preconcentration Methods for this compound

Method	Matrix	Preconcentration/Enrichment Factor (EF)	Detection Limit (LOD)	Recovery (%)	Reference
Cloud Point Extraction (CPE)	Water	EF: 48	1.7 ng/mL	Quantitative	nih.gov
Cloud Point Extraction (CPE)	Water	Enrichment Factor: 200	0.05 µg/L	>98.7	brjac.com.br
Cloud Point Extraction (CPE)	Water	Not specified	0.3 ng/mL	Not specified	nih.gov
Cloud Point Extraction (CPE)	Environmental Water (for AgNPs)	Enrichment Factor: 100	0.006 µg/L	57 - 116	researchgate.net
Solid Phase Extraction (SPE)	Environmental	Preconcentration Factor: 125	0.14 µg/L	>95	asianpubs.org
Solid Phase Extraction (SPE)	Various	Preconcentration Factor: 100	55.0 µg/L	Not specified	arabjchem.org
Solvent-Assisted Dispersive SPE	Water, Food	Preconcentration Factor: 61.7	0.8 µg/L	Not specified	nih.gov
Magnetic Solid Phase Extraction (MSPE)	Environmental Water (for AgNPs)	Preconcentration up to 250x	Trace levels	>96	mdpi.com

Cloud Point Extraction

Cloud point extraction (CPE) is a separation and preconcentration technique that has gained attention for its efficiency, cost-effectiveness, and adherence to green chemistry principles. brjac.com.br This method is particularly useful for extracting and concentrating trace amounts of this compound from aqueous samples. mdpi.combrjac.com.br The process involves the use of a surfactant, which, upon reaching a certain temperature known as the "cloud point," forms a surfactant-rich phase that can entrap the target analyte. brjac.com.bracs.org

In the context of this compound analysis, CPE can be used to selectively extract this compound ions or this compound nanoparticles. brjac.com.bracs.org For instance, a CPE procedure was developed for the selective extraction of this compound ions by forming a complex with 2,4-dimethylpentan-3-one and using Triton X-114 as the surfactant. brjac.com.br This method demonstrated a wide linear range and a low limit of detection. brjac.com.br Another study utilized Triton X-114-based CPE for the speciation analysis of AgNPs and Ag+ in antibacterial products and environmental waters. acs.org The technique effectively separated AgNPs into the surfactant-rich phase, allowing for their quantification by ICP-MS after digestion. acs.org

Key parameters influencing the efficiency of CPE for this compound include pH, temperature, heating time, and the concentrations of the surfactant and any complexing or salting-out agents. brjac.com.brnih.gov The method's accuracy can be validated by comparing the results with established techniques like flame atomic absorption spectrometry (FAAS). brjac.com.br

Parameter	Condition	Reference
Surfactant	Triton X-114	brjac.com.bracs.org
Complexing Agent	2,4-dimethylpentan-3-one	brjac.com.br
Salting-Out Agent	NaNO3	brjac.com.br
Temperature	35 °C	brjac.com.br
Detection Limit (Ag+)	0.05 µg L-1	brjac.com.br
Enrichment Factor	200	brjac.com.br

Techniques for Biological Sample Analysis

The analysis of this compound in biological materials is crucial for understanding its toxicology and biodistribution. nih.gov A variety of analytical techniques are available for detecting and quantifying this compound in biological fluids and tissues. nih.gov The preparation of biological samples is a critical step and can involve methods like dilution, filtration, centrifugation, and enzymatic or alkaline hydrolysis to extract nanoparticles while preserving their characteristics. cardiosomatics.ru

Atomic absorption spectroscopy, particularly with a graphite furnace atomizer (GFAAS), is a prevalent method for analyzing trace amounts of this compound in biological samples due to its high detectability. nih.gov Other methods include neutron activation analysis (NAA) and ICP-MS. nih.govnih.gov Single particle inductively coupled plasma mass spectrometry (spICP-MS) is an emerging technique that can determine the mass, size distribution, and quantity of nanoparticles in a sample. cardiosomatics.ru

Enzyme Assays and Western Blots

Enzyme assays and Western blotting are valuable tools for investigating the biological effects of this compound at the cellular and molecular levels. These techniques can assess the response of antioxidant enzymes and other proteins to this compound exposure. mdpi.com

In-gel electrophoretic techniques have been developed to measure the activity of antioxidant enzymes such as catalase (CAT), superoxide (B77818) dismutase (SOD), and glutathione (B108866) peroxidase (GPX) in tissues exposed to this compound. mdpi.com These assays can reveal dose-dependent effects of different forms of this compound, like this compound nitrate (B79036), on the cell's antioxidant defense system. mdpi.com

Western blot analysis is used to detect and quantify specific proteins. abcam.comthermofisher.com This technique can be combined with enzyme activity data to provide a more comprehensive understanding of the cellular response to this compound. For example, Western blotting can be used to evaluate the concentration of heat shock protein 70 (HSP70) to support findings from enzyme assays. mdpi.com The sensitivity of Western blotting can be enhanced through indirect detection methods, and chromogenic substrates are often used for visualization. abcam.com this compound staining is another method used for the highly sensitive detection of proteins in gels. researchgate.net

Quantitative Real-Time PCR (qRT-PCR) and RNA-Seq

Quantitative real-time polymerase chain reaction (qRT-PCR) and RNA sequencing (RNA-seq) are powerful molecular techniques used to quantify gene expression levels. rna-seqblog.commdpi.com These methods are essential for understanding how this compound exposure can alter cellular function at the genetic level.

qRT-PCR is a highly sensitive and specific method for measuring the expression of a targeted set of genes. rhhz.netplos.org The accuracy of qRT-PCR results heavily relies on the selection of appropriate reference genes whose expression remains stable across different experimental conditions. plos.orgnih.gov

RNA-seq is a high-throughput sequencing technique that provides a comprehensive, unbiased view of the entire transcriptome. rna-seqblog.comnih.gov It allows for the identification of differentially expressed genes in response to this compound exposure, offering insights into the broader biological pathways affected. While historically expensive, the cost of RNA-seq has decreased, making it a more accessible tool for transcriptomic analysis. rna-seqblog.com Data from RNA-seq can also be used to identify stable reference genes for qRT-PCR validation. nih.gov

Fluorescent Probes and Biosensors

Fluorescent probes and biosensors offer a sensitive and selective means of detecting this compound ions, often in real-time and within biological systems. google.comacs.orgmdpi.com These tools are designed to exhibit a change in their fluorescent properties upon binding to this compound ions. acs.org

A variety of fluorescent sensors have been developed, including those based on organic, water-soluble compounds with aggregation-induced emission (AIE) characteristics. google.com These probes can detect this compound ions through aggregation or precipitation reactions that induce fluorescence. google.com Other approaches involve the use of genetically encoded sensors, which can be expressed within cells to monitor intracellular this compound ion concentrations. acs.org For instance, a FRET-based (Förster resonance energy transfer) genetically encoded sensor has been created for the real-time quantification of this compound ions in cells. acs.org

Nanosensors, which are sensing devices with nanoscale dimensions, provide high sensitivity for detecting low concentrations of target analytes. mdpi.com The development of these advanced probes and sensors provides powerful tools for studying the dynamics of this compound ions in complex biological environments. acs.orgmdpi.com

Isotopic Analysis of this compound

This compound has two stable isotopes, 107Ag and 109Ag. ceza.desci-hub.se The analysis of the ratio of these isotopes (109Ag/107Ag) is a powerful tool with applications in geology, pollution source tracing, and archaeology. ceza.dealsglobal.se High-precision analysis of this compound isotopes is typically carried out using multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS). alsglobal.seearth-science.net

The isotopic composition of this compound can vary in nature due to different geological processes. ceza.de For example, isotopic fractionation can occur during the weathering of ore deposits. mdpi.com This natural variation provides a basis for using this compound isotopes as a tracer to determine the origin of this compound in various materials. ceza.de

High-Precision Stable this compound Isotope Analysis for Provenance Studies

High-precision stable this compound isotope analysis has emerged as a valuable technique for provenance studies, which aim to determine the geographic origin of materials. acs.orgpnas.org This is particularly relevant in archaeology for tracing the source of this compound used in ancient artifacts like coins and jewelry. ceza.demdpi.com

By comparing the isotopic signature of an artifact to that of potential ore sources, researchers can make inferences about ancient trade routes and manufacturing techniques. ceza.depnas.org For instance, studies have shown that this compound from different geographical regions, such as pre-1492 European this compound versus Mexican and Andean this compound, can have distinct isotopic compositions. pnas.org

The development of advanced analytical methods has significantly improved the precision of this compound isotope measurements, allowing for the detection of subtle variations that can help differentiate between ore sources, sometimes even within a single mining district. sci-hub.seacs.org

Isotope	Natural Abundance (%)	Reference
107Ag	51.4	sci-hub.sepnas.org
109Ag	48.6	sci-hub.sepnas.org

Computational Studies and Modeling of Silver Interactions

Molecular Dynamics Simulations

Molecular dynamics (MD) simulations are a computational method used to study the physical movements of atoms and molecules. By applying classical mechanics, MD simulations can predict the time-dependent behavior of a molecular system, providing a dynamic picture of silver's interactions with its environment.

Researchers have employed MD simulations to investigate the morphological stability of this compound nanoparticles (AgNPs). Studies have compared the structural integrity of sharp-edged cubic and bipyramidal AgNPs to their quasi-spherical counterparts. semanticscholar.org These simulations revealed that the initial shape of cubic and bipyramidal nanoparticles is preserved for structures composed of more than 256 atoms. semanticscholar.org However, smaller this compound nanocubes with fewer than approximately 172-256 atoms were found to rapidly lose their cubic morphology, transforming into non-fcc (face-centered cubic) structures. semanticscholar.orgtandfonline.com This transformation is driven by the tendency of surface atoms to increase their coordination number, leading to the rounding of sharp edges and corners. semanticscholar.orgtandfonline.com In contrast, quasi-spherical and bipyramidal nanoparticles did not exhibit this loss of their preformed crystalline structure. semanticscholar.org

MD simulations have also been instrumental in understanding the role of capping agents in the synthesis of AgNPs. For instance, the interaction between polyvinylpyrrolidone (B124986) (PVP) and forming this compound nanoparticles has been modeled. rsc.org These simulations show that PVP can influence the final size and agglomeration state of the nanoparticles. At low PVP concentrations, a "bridging" effect can occur, where a single PVP molecule links two different this compound clusters, promoting agglomeration. rsc.org Conversely, at high PVP concentrations, a protective effect dominates, leading to smaller, more dispersed nanoparticles. rsc.org

Furthermore, MD simulations have been used to explore the interaction between AgNPs and biomolecules. Studies on the interaction of a 4.5 nm spherical AgNP with human serum albumin (HSA) have shown that the protein can interact with the nanoparticle without undergoing significant abnormal structural changes. nih.govacs.org The simulations indicated that the conjugated AgNP-HSA system stabilized over time, with Coulombic forces being the primary contributor to the stable interaction. nih.govacs.org

To improve the accuracy of these simulations, polarizable force fields have been developed. These models account for the induced charges that arise from the interaction of this compound surfaces with water, ions, and organic ligands, which leads to attractive polarization forces that are crucial at inorganic/organic interfaces. researchgate.net

Key Findings from Molecular Dynamics Simulations of this compound

Simulation Focus	System Studied	Key Findings	Reference
Nanoparticle Stability	Cubic, bipyramidal, and quasi-spherical AgNPs	Cubic AgNPs with <172-256 atoms lose their shape; larger nanoparticles and other shapes are more stable.	semanticscholar.orgtandfonline.com
Synthesis Mechanism	AgNP formation with PVP capping agent	PVP concentration controls agglomeration; low concentration leads to bridging and agglomeration, high concentration leads to smaller, dispersed particles.	rsc.org
Bio-nano Interactions	AgNP and Human Serum Albumin (HSA)	AgNPs interact with HSA without causing significant structural changes to the protein; Coulombic forces are key to the interaction.	nih.govacs.org
Force Field Development	AgNPs in aqueous solution with ions	Polarizable force fields enhance the accuracy of simulations by accounting for induced charge polarization at interfaces.	researchgate.net

Density Functional Theory (DFT) Calculations

Density Functional Theory (DFT) is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems, such as atoms, molecules, and the solid state. DFT calculations are particularly useful for studying the geometry, stability, and reactivity of this compound clusters and their complexes.

DFT studies have been employed to understand the growth patterns and stability of small this compound clusters (Agn). researchgate.net By considering dimers (Ag2), trimers (Ag3), and tetramers (Ag4) as basic building units, researchers have found that clusters developed from these units have higher binding energies, indicating greater stability, compared to those formed by adding one atom at a time. researchgate.net For neutral clusters, a transition from planar to three-dimensional "empty cage" structures occurs at n=7, and to cage structures with an inner atom at n=18. acs.org

Time-dependent DFT (TD-DFT) is an extension of DFT used to calculate the excited state properties of molecules, such as their UV-Vis absorption spectra. TD-DFT calculations on this compound clusters have shown that the absorption peak maximum red-shifts as the cluster size increases and blue-shifts as the shape changes from octahedral to icosahedral. acs.org These theoretical spectra are in good agreement with experimental data and help elucidate the plasmonic properties of these nanosystems. acs.org

DFT calculations have provided significant insights into the nature of the chemical bond between this compound ions (Ag+) and various ligands. A systematic study of Ag+ complexed with nitrogen-containing ligands with different hybridizations (sp3 in ammonia (B1221849), sp2 in azomethine and pyridine, and sp in hydrogen cyanide) revealed that the two-coordinated complex is the most stable form. researchgate.netnih.govacs.org

These two-coordinated complexes exhibit the shortest Ag+-N bond distances, the highest vibrational frequencies, and the largest bond orders. researchgate.netnih.gov Natural bond orbital (NBO) analysis indicated that the dominant bonding interaction is σ-donation from the nitrogen lone pair to the empty 5s orbital of the this compound ion. researchgate.netnih.gov Furthermore, natural energy decomposition analysis showed that the stability of the two-coordinated complexes is due to enhanced electrostatic and charge transfer energies compared to other coordination numbers. researchgate.net

DFT Calculated Properties of Ag⁺-Nitrogen Ligand Complexes

Ligand (Hybridization)	Coordination Number	Relative Stability	Key Bonding Feature	Reference
Ammonia (sp3)	2	Most Stable	σ-donation from N lone pair to Ag+ 5s orbital	researchgate.netnih.govacs.org
Azomethine (sp2)	2	Most Stable
Pyridine (sp2)	2	Most Stable
Hydrogen Cyanide (sp)	2	Most Stable

DFT calculations have been used to characterize the structure and reactivity of this compound(I) complexes and their interactions with biomolecules. For example, the molecular structures of this compound(I) complexes with dibenzoylmethane (B1670423) have been optimized using DFT, revealing that the Ag(I) ion can adopt either a linear or a tetrahedral geometry depending on the co-ligands. nih.gov

The interaction of these this compound complexes with calf thymus DNA (ct-DNA), yeast tRNA, and bovine serum albumin (BSA) has been investigated. nih.gov Experimental studies, supported by computational analysis, suggest that proteins may be more favorable binding sites for certain this compound complexes than nucleic acids. mdpi.com Fluorescence spectroscopy studies on the interaction between AgNPs and BSA indicate a strong quenching of BSA's intrinsic fluorescence, suggesting the formation of a complex. researchgate.net The binding process is often spontaneous, with hydrophobic forces playing a predominant role. researchgate.net Similarly, studies have shown interactions between this compound nanoparticles and nucleic acids, which can be influenced by other molecules like cetyltrimethylammonium bromide (CTMAB), leading to changes in the DNA structure. nih.gov The morphology of AgNPs also influences their interaction with BSA; for instance, this compound nanotriangles can evolve into nanodisks in the presence of the protein. mdpi.com

Quantitative Structure-Activity Relationships (QSAR)

Quantitative Structure-Activity Relationship (QSAR) models are statistical models that relate the chemical structure of a compound to its biological activity or other properties. wikipedia.org These models are used to predict the activity of new or untested chemicals based on their structural features.

In the context of this compound, QSAR modeling has been applied to describe the chromatographic behavior of compounds on this compound-loaded stationary phases. For example, a QSAR (specifically, a Quantitative Structure-Retention Relationship or QSRR) model was developed for the adsorption of α- and β-alkylnaphthyl ketones. nih.gov The model, supported by DFT calculations, suggested that the retention times of these compounds are primarily determined by their dipole moment, the length of the alkyl substituent, and the concentration of the modifier in the mobile phase. nih.gov This type of modeling can be extended to predict the toxicity of various this compound compounds by correlating their structural and physicochemical properties with observed toxic effects. wikipedia.orgmdpi.com

Modeling of this compound Uptake and Toxicity

Mathematical and computational models are crucial for understanding and predicting the uptake and toxicity of this compound in organisms and ecosystems. These models integrate various factors, including the physicochemical properties of this compound, environmental conditions, and the physiological characteristics of the organism.

Models have been developed to describe the cellular responses to this compound nanoparticles by considering processes such as nanoparticle aggregation and dissolution, which leads to the release of toxic this compound ions. nih.gov The uptake of nanoparticles by cells is affected by their size, shape, and surface coating. nih.govmdpi.com For example, it has been shown that even when this compound ion dissolution is prevented, AgNPs can still exhibit size-dependent toxicity. mdpi.com Models of this compound nanoparticle fate in the environment, such as in wastewater treatment plants, are also being developed to assess potential ecological risks. mdpi.com

A key mechanism of acute this compound toxicity in freshwater fish is the disruption of ionoregulation, specifically the inhibition of Na+/K+-ATPase activity in the gills. ubc.ca This understanding has led to the development of mechanistically based models for predicting this compound toxicity.

The Biotic Ligand Model (BLM) is a framework that predicts metal toxicity by considering the competition between the toxic metal ion (e.g., Ag+) and other cations (like Na+) for binding to a "biotic ligand," which represents the site of toxic action on the organism (e.g., the fish gill). oup.com An early this compound-gill binding model was later modified into a mechanistically based acute toxicity model that uses physiologically based equilibrium constants (log K values) to predict the effects of waterborne this compound on rainbow trout. ubc.ca

A physiological extension of the BLM, the sodium balance model, mechanistically describes the impact of this compound on sodium ionoregulation and predicts lethal effects under various bioavailability conditions. oup.comnih.gov These models account for how water chemistry (e.g., the presence of dissolved organic matter) can mitigate this compound toxicity by complexing with this compound ions and reducing their bioavailability. nih.gov The ultimate goal of this modeling approach is to predict chronic and acute toxicity on a site-specific basis, which is essential for environmental risk assessment. nih.govubc.ca

Computational Approaches in Nanoparticle Synthesis

Computational modeling has emerged as an indispensable tool in the field of nanoscience, offering profound insights into the synthesis of this compound nanoparticles (AgNPs). These computational approaches allow for the prediction and optimization of synthesis parameters, leading to better control over the physicochemical properties of the resulting nanoparticles. Various modeling techniques are employed to simulate the complex processes involved in AgNP formation, spanning different length and time scales.

At the molecular level, Molecular Dynamics (MD) simulations are utilized to understand the fundamental interactions between this compound ions, reducing agents, and capping agents. MD simulations can provide detailed information about the nucleation and growth mechanisms of AgNPs. For instance, these simulations can track the trajectories of individual atoms and molecules, revealing how this compound ions are reduced to this compound atoms and subsequently aggregate to form stable nuclei.

On a larger scale, Population Balance Modeling (PBM) and Computational Fluid Dynamics (CFD) are used to describe the behavior of a population of nanoparticles and the fluid dynamics of the reaction medium, respectively. PBM can predict the evolution of the particle size distribution over time, a critical factor in determining the properties of the final AgNP product. CFD, on the other hand, can model the mixing and transport phenomena within the reaction vessel, ensuring homogenous reaction conditions and scalable synthesis processes. Data-driven modeling, including machine learning algorithms, is also increasingly being used to analyze large datasets from experiments and simulations to predict the outcomes of AgNP synthesis under various conditions.

Predicting Amino Acid Interactions in Green Synthesis

Green synthesis of this compound nanoparticles often employs biomolecules, such as amino acids, as both reducing and capping agents. Computational studies play a crucial role in understanding and predicting the interactions between amino acids and this compound surfaces, thereby guiding the rational design of green synthesis protocols. These studies can identify which amino acids have a higher affinity for this compound ions and are more effective at reducing them to metallic this compound and stabilizing the resulting nanoparticles.

Computational investigations have revealed that specific amino acids, such as serine , threonine , arginine , and glycine , are particularly important in the reduction and stabilization of this compound nanoparticles. researchgate.net Density Functional Theory (DFT) is a powerful quantum mechanical modeling method used to investigate the electronic structure of atoms, molecules, and solids. DFT calculations have been employed to determine the binding energies between this compound ions or clusters and the 20 naturally occurring amino acids. These calculations help in predicting which amino acids will bind most strongly to the this compound surface, acting as effective capping agents and preventing agglomeration.

One study calculated the enthalpies and free energies for the dissociation of a this compound ion (Ag+) from complexes with the 20 common amino acids. semanticscholar.org The results indicated that amino acids with side chains containing additional coordinating groups, such as arginine, have the highest binding affinities. This is because they can form multiple coordination bonds with the this compound ion. The following table summarizes the calculated enthalpies and free energies of dissociation for a selection of amino acid-Ag+ complexes, providing a quantitative measure of their interaction strength.

Amino Acid	Enthalpy of Dissociation (kcal/mol)	Free Energy of Dissociation (kcal/mol)
Glycine	49.3	40.7
Alanine	50.5	41.5
Serine	59.1	50.1
Threonine	59.5	50.2
Cysteine	72.5	63.6
Aspartic Acid	66.4	57.8
Glutamic Acid	67.1	58.1
Arginine	80.4	70.3
Histidine	75.1	65.4
Tryptophan	61.8	50.9

Data sourced from computational studies on the interaction of this compound ions with amino acids. semanticscholar.org

These computational predictions are invaluable for selecting the most suitable amino acids for green synthesis, enabling the production of this compound nanoparticles with desired stability and properties.

Simulations of Optical Properties of this compound Nanoparticles

The unique optical properties of this compound nanoparticles, particularly their intense color, are due to a phenomenon known as Localized Surface Plasmon Resonance (LSPR). LSPR is the collective oscillation of conduction electrons in the nanoparticle in resonance with the frequency of incident light. The characteristics of the LSPR, such as the peak wavelength and intensity, are highly dependent on the size, shape, and dielectric environment of the nanoparticles. Computational simulations are essential for understanding and predicting these optical properties.

Various numerical methods have been developed to simulate the interaction of light with nanoparticles. These methods solve Maxwell's equations to calculate the absorption, scattering, and extinction cross-sections of the nanoparticles as a function of wavelength. The resulting simulated spectra can be directly compared with experimental measurements, providing valuable insights into the relationship between the nanoparticle's physical characteristics and its optical response.

Simulations have shown that for spherical this compound nanoparticles, the LSPR peak red-shifts (shifts to longer wavelengths) as the particle size increases. For non-spherical nanoparticles, the LSPR is more complex, often exhibiting multiple resonance peaks corresponding to different oscillation modes. The shape of the nanoparticle has a dramatic effect on its optical spectrum. For example, this compound nanorods exhibit two distinct LSPR peaks: a transverse mode at a shorter wavelength corresponding to electron oscillations across the short axis, and a longitudinal mode at a longer wavelength corresponding to oscillations along the long axis. The position of the longitudinal peak is highly sensitive to the aspect ratio (length/width) of the nanorod.

The following table, derived from computational simulations, illustrates the effect of shape on the primary LSPR peak of this compound nanoparticles with the same volume (equivalent to a 50 nm sphere).

Nanoparticle Shape	Primary LSPR Peak Wavelength (nm)
Sphere	~420
Cylinder	~500
Cube	~520
Triangular Prism	~600
Tetrahedron	~650

Data represents approximate peak wavelengths from DDA simulations of this compound nanoparticles of various shapes with equivalent volume. pnas.org

Discrete Dipole Approximation (DDA)

The Discrete Dipole Approximation (DDA) is a powerful and flexible computational method for calculating the optical properties of particles of arbitrary shape and size. rsc.org In the DDA method, the target nanoparticle is represented by a cubic array of polarizable points, or dipoles. rsc.org Each dipole oscillates in response to the local electric field, which is the sum of the incident light field and the fields radiated by all the other dipoles in the array. By solving the self-consistent equations for the polarization of each dipole, the absorption and scattering cross-sections of the nanoparticle can be calculated.

A key advantage of the DDA method is its ability to model nanoparticles with complex geometries, for which analytical solutions like Mie theory (applicable only to spheres) are not available. This makes DDA particularly well-suited for studying the shape-dependent optical properties of this compound nanoparticles. DDA simulations have been successfully used to predict the extinction spectra of a wide variety of this compound nanostructures, including nanorods, nanocubes, nanoprisms, and other more intricate shapes.

The accuracy of DDA calculations depends on the number of dipoles used to represent the nanoparticle; a larger number of dipoles generally leads to more accurate results but also requires more computational resources. The DDA method has been shown to be in good agreement with experimental measurements and has become a standard tool for the theoretical investigation of plasmonic nanoparticles.

The following table presents data from DDA simulations showing the relationship between the diameter of spherical this compound nanoparticles and the corresponding LSPR peak wavelength in their extinction spectra.

Nanoparticle Diameter (nm)	LSPR Peak Wavelength (nm)
20	400
40	410
60	425
80	450
100	480

Simulated data illustrating the red-shift of the LSPR peak with increasing diameter of spherical this compound nanoparticles.

Emerging Research Trajectories and Future Directions

Development of Engineered Silver Nanoparticles

The engineering of this compound nanoparticles is a cornerstone of modern this compound research, allowing for the precise tuning of their physicochemical properties for specific applications. mdpi.com By controlling factors such as size, shape, and surface chemistry during synthesis, scientists can optimize the unique optical, electronic, and antimicrobial characteristics of AgNPs. acs.orgnanotechnology.blog

A key strategy in advancing the biomedical applications of this compound nanoparticles is surface conjugation, which involves attaching biologically beneficial molecules to the nanoparticle surface. ulster.ac.uk This process can enhance the biocompatibility of AgNPs and introduce new functionalities. ulster.ac.ukrsc.org Common moieties for conjugation include peptides, nucleic acids, amino acids, and antibodies. ulster.ac.uk The surface functionalization alters the nanoparticle's surface composition, creating a more compatible interface for biological systems while preserving the core properties of the this compound. ulster.ac.uk

Two primary methods are used for conjugation:

Passive Adsorption: This method relies on electrostatic and hydrophobic interactions between the protein and the nanoparticle surface. It is most effective when the pH of the solution is close to the isoelectric point (pI) of the protein being attached. cytodiagnostics.com

Covalent Coupling: To better preserve the structure and activity of the attached biomolecule, covalent bonds are formed. This often involves using linkers, such as polyethylene (B3416737) glycol (PEG), which provides flexibility and reduces non-specific binding. cytodiagnostics.com

Researchers have proposed conjugating AgNPs with de novo-engineered cationic antimicrobial peptides to potentially enhance their effects against multidrug-resistant bacteria while maintaining safety. nih.gov

For many biological applications, the efficacy of this compound nanoparticles is dependent on the release of this compound ions (Ag+). nih.gov Consequently, significant research has been dedicated to developing controlled release systems, treating the nanoparticle as a drug delivery vehicle that transports and releases the active this compound ions at or near a target site. nih.gov Controlling the ion release rate can be achieved through various chemical approaches, offering the ability to tune biological activity. nih.gov

Smart nanomaterials, such as photoresponsive nanogels containing AgNPs, represent a sophisticated approach. acs.orgresearchgate.net In one such system, nanogels made of aniline (B41778) and chitosan (B1678972) release their this compound nanoparticle payload when triggered by light, which breaks the hydrogen bonds within the nanogel structure. acs.org

Table 1: Methods for Controlled Release of this compound Ions from Nanoparticles

Method	Description	Effect on Release Rate
Particle Size Reduction	Smaller nanoparticles have a larger surface area-to-volume ratio, leading to faster dissolution. nih.gov	Accelerates
Ligand Binding	Binding with ligands such as thiol and citrate (B86180) can systematically slow the release of this compound ions. nih.gov	Slows
Surface Coatings	Formation of sulfidic coatings or the application of polymer coatings with complexation sites can alter the release profile. nih.gov	Slows / Modulates
Pre-oxidation	Pre-oxidizing the nanoparticle surface can speed up the initial release of ions. nih.gov	Accelerates
Stimuli-Responsive Nanogels	Embedding AgNPs in smart materials like photoresponsive nanogels allows for triggered release upon external stimuli (e.g., light). acs.orgresearchgate.net	On-Demand

Addressing Challenges in this compound Research

Despite the vast potential of this compound, particularly in nanoparticle form, researchers are actively working to overcome inherent challenges. The two most significant hurdles are the potential for cytotoxicity in mammalian cells and the growing concern of microbial resistance. nih.govresearchgate.net

The cytotoxicity of this compound nanoparticles is a critical consideration for their use in clinical applications. researchgate.net Research indicates that toxicity is linked to factors like nanoparticle size, surface charge, and the method of synthesis. nanotechnology.blognih.gov Smaller nanoparticles, for instance, tend to exhibit higher cytotoxicity due to greater cellular uptake. nanotechnology.blogmdpi.com

Several strategies are being employed to improve the biocompatibility of AgNPs. nanotechnology.blog Surface coatings are a primary method; modifying AgNPs with materials like polyethylene glycol (PEG), polyvinylpyrrolidone (B124986) (PVP), citrate, or humic substances can reduce toxicity. acs.orgnih.govmdpi.com Green synthesis routes, which use biological materials like plant extracts, fungi, or bacteria, are also gaining popularity as they produce AgNPs that are inherently more biocompatible. nanotechnology.blog Furthermore, supporting AgNPs on substrates like silicate (B1173343) nanoplatelets has been shown to mitigate their inherent toxicity while maintaining antimicrobial activity. researchgate.net

Table 2: Strategies to Mitigate Cytotoxicity of this compound Nanoparticles

Strategy	Mechanism	Example
Surface Coating/PEGylation	Creates a protective layer that reduces interaction with cellular components and can decrease protein corona formation. acs.orgnih.gov	Coating AgNPs with polyethylene glycol (PEG) or branched polyethyleneimine (bPEI). acs.orgnih.gov
Green Synthesis	Utilizes non-toxic biological molecules for reduction and stabilization, resulting in more biocompatible nanoparticles. nanotechnology.blog	Synthesis using plant extracts or microorganisms. nanotechnology.blog
Size and Shape Optimization	Larger nanoparticles generally present less cytotoxicity due to reduced surface area and interaction with cell membranes. nih.gov	Using AgNPs larger than 10 nm to reduce genotoxicity. mdpi.com
Use of Support Materials	Immobilizing AgNPs on a high-surface-area support can reduce toxicity to mammalian cells. researchgate.net	Supporting AgNPs on silicate nanoplatelets. researchgate.net

The extensive use of this compound as an antimicrobial agent has led to the emergence of this compound-resistant bacteria. nih.govbohrium.com Microorganisms have developed several mechanisms to defend against this compound, presenting a significant challenge. bohrium.comresearchgate.net

Key resistance mechanisms include:

Aggregation and Reduction: Bacteria can induce the aggregation of AgNPs or reduce Ag+ ions back to the less toxic elemental this compound (Ag0). researchgate.net

Efflux Pumps: Bacteria can actively pump this compound ions out of the cell using efflux pump systems. nih.govresearchgate.net

Biofilm Formation: Bacteria can form dense, protective biofilm communities surrounded by an extracellular polymeric substance (EPS) matrix, which reduces the penetration of this compound. researchgate.net

Protein Production: Some bacteria can produce proteins, such as the flagellum protein flagellin, which triggers the aggregation of AgNPs, thereby neutralizing their antibacterial effect. semanticscholar.org

To counter these mechanisms, researchers are developing innovative strategies. One approach is the use of efflux pump inhibitors to prevent bacteria from expelling this compound ions. nih.govbohrium.com Another strategy involves a "Trojan Horse" method, where AgNPs are camouflaged or functionalized to bypass bacterial defenses. nih.govbohrium.com Combining AgNPs with other agents, such as pomegranate rind extract, has also been shown to suppress resistance by inhibiting the production of proteins like flagellin. semanticscholar.org

Integration of this compound in Advanced Materials

The unique properties of this compound, especially its superior electrical and thermal conductivity, make it a crucial component in a wide array of advanced materials. metalsedge.comnanografi.com this compound nanoparticles, in particular, are being integrated into materials to enhance their mechanical, thermal, and electrical properties. atamanchemicals.com

Electronics: this compound is vital in the electronics industry. metalsedge.com It is used in electrical switches, connectors, and printed circuit boards. metalsedge.com Inks based on this compound nanoparticles are used for printing flexible electronics, as the nanoparticles have a much lower melting point than bulk this compound, facilitating the sintering process. nanocomposix.com this compound is also used to fabricate high-quality connectors for high-frequency applications and as a vapor-deposited coating for electronic conductors. nanografi.com

Catalysis: this compound serves as a unique catalyst, notably for converting ethylene (B1197577) to ethylene oxide, a key precursor for many organic compounds. nanografi.com

Coatings and Optics: The high reflectivity of this compound makes it ideal for mirrors and energy-efficient window coatings that reflect solar energy. metalsedge.com

Composites and Polymers: Incorporating this compound particles into plastics, composites, and adhesives increases the material's electrical conductivity. nanocomposix.com In plastics, this compound is used to create conductive polymers essential for technologies like flexible screens. metalsedge.com

Sensors and Optoelectronic Devices

This compound nanoparticles (AgNPs) are at the forefront of research in sensor and optoelectronic device development due to their distinctive optical and electronic characteristics. ijtrs.comresearchgate.net The interaction of light with AgNPs can induce collective oscillations of free electrons, a phenomenon known as surface plasmon resonance (SPR), which occurs in the visible region of the electromagnetic spectrum. ijtrs.com This property is being exploited for a variety of sensing applications. ijtrs.com

Researchers are actively developing optical nanosensors based on AgNPs for the detection of pharmaceutical compounds, offering a low-cost and simple alternative to complex instrumentation. researchgate.net These sensors can operate through various methods, including spectrophotometry, spectrofluorimetry, scattering, and chemiluminescence. researchgate.net Furthermore, AgNPs are being integrated into electrochemical biosensors to enhance their sensitivity and performance, with potential applications in point-of-care diagnostics. nih.gov The use of AgNPs in these sensors can increase the active electrode area and provide additional reactivity for the detection of analytes like glucose in blood samples. nih.gov

In the realm of optoelectronics, this compound's high reflectivity and low optical losses make it a valuable material for coatings on mirrors, lenses, and other optical components. platypustech.com this compound's plasmonic properties also allow for the precise manipulation of light at the nanoscale, which is critical for the development of advanced optical devices. platypustech.com this compound-doped nanocomposites, such as zinc sulfide (B99878)/cadmium sulfide (ZnS/CdS:Ag), are being investigated for their potential in optoelectronic applications and as ionizing radiation sensors due to their enhanced luminescence and optical properties. iust.ac.ir

Table 1: Applications of this compound Compounds in Sensors and Optoelectronic Devices

Application Area	This compound Compound/Nanostructure	Principle of Operation	Key Research Findings
Gas Sensing	Tin oxide/Silver oxide (SnO2/Ag2O) nanocomposite	Enhanced gas sensitivity and selectivity	Uniform distribution of this compound in the tin oxide matrix improves sensor response to hydrogen gas. ijtrs.com
Biosensing	This compound nanoparticles (AgNPs)	Surface Plasmon Resonance (SPR)	AgNPs enable the detection of various analytes through changes in their plasmon band upon interaction. nih.gov
Optical Devices	This compound coatings	High reflectivity and low optical loss	Enhances the performance of mirrors, lenses, and optical filters. platypustech.com
Optoelectronics	This compound-doped Zinc Sulfide/Cadmium Sulfide (ZnS/CdS:Ag)	Luminescence	The nanocomposite exhibits significant light emission and sensitivity to alpha irradiation. iust.ac.ir

Functional Coatings

The antimicrobial properties of this compound have led to extensive research into its use in functional coatings for a wide range of applications. mdpi.comnih.gov this compound nanoparticle-based coatings are particularly effective due to the high surface-area-to-volume ratio of the nanoparticles, which enhances the release of this compound ions (Ag+), the primary antimicrobial agent. nih.gov These coatings have demonstrated broad-spectrum activity against bacteria, fungi, and viruses. mdpi.com

In the medical field, AgNP coatings are being applied to wound dressings, catheters, surgical implants, and other medical devices to prevent infections. mdpi.comnih.gov For instance, researchers have developed graphene oxide-based membranes that allow for the controlled and sustained release of this compound ions, improving the long-term antimicrobial efficacy of wound care products. specialchem.com Additionally, combining AgNPs with a plasma-polymerized hexamethyldisiloxane (B120664) (ppHMDSO) protective film on 3D printed substrates has been shown to create materials with both antibacterial and antiviral activity without being toxic to surrounding tissue cells. frontiersin.org

Beyond healthcare, this compound-based functional coatings are being investigated for high-touch surfaces in public spaces to reduce the spread of pathogens. nih.gov Hard, wear-resistant coatings combining this compound with ceramic materials like titanium nitride (Ag-TiN) are being developed to provide both antimicrobial properties and durability. nih.gov

Sustainable and Eco-Friendly this compound Technologies

The increasing demand for this compound in various technologies has spurred research into more sustainable and environmentally friendly practices. coinbazaar.inmetalsedge.com This includes the development of "green" synthesis methods for this compound nanoparticles and improved recycling and recovery processes. tandfonline.com

Green synthesis approaches utilize plant extracts, microorganisms, or biopolymers as reducing and stabilizing agents, offering a more ecologically responsible alternative to traditional chemical synthesis methods. tandfonline.com These methods eliminate the need for hazardous chemicals and can be more energy-efficient. metalsedge.comtandfonline.com this compound plays a crucial role in several green technologies, including solar panels, where it is used as a conductive paste in photovoltaic cells, and in electric vehicles. coinbazaar.insilverinstitute.org

Waste Management and Resource Recovery

Effective waste management and resource recovery are critical for the sustainability of this compound technologies. recyclingtoday.org Significant research efforts are focused on extracting this compound from various waste streams, including electronic waste (e-waste), industrial wastewater, and photographic films. recyclingtoday.orgdiscoveryalert.com.au

Several methods are employed for this compound recovery, each with its own advantages. recyclingtoday.org These include:

Precipitation: Chemicals are added to this compound-bearing solutions to form solid this compound particles that can be filtered out. recyclingtoday.org

Electrolytic Recovery: An electric current is used to extract high-purity this compound from solutions. recyclingtoday.org

Metallic Replacement: A more reactive metal is used to displace this compound from a solution. recyclingtoday.org

Ion Exchange and Membrane Filtration: These advanced methods use resins or membranes to selectively capture this compound ions from wastewater. recyclingtoday.org

"Urban mining" of e-waste is a particularly promising area, as modern electronics can contain higher concentrations of this compound than some natural ores. discoveryalert.com.au Researchers are also exploring novel, eco-friendly methods for this compound recovery, such as using common fatty acids and hydrogen peroxide to dissolve and extract this compound from waste materials. scitechdaily.com

Table 2: this compound Recovery Methods from Waste Streams

Waste Stream	Recovery Method	Description
Industrial Wastewater	Electrolytic Recovery	Utilizes an electric current to plate high-purity this compound onto a cathode. recyclingtoday.orgelectramet.com
Electronic Waste	Hydrometallurgical Processes	Involves leaching this compound into a solution followed by precipitation or electrowinning. discoveryalert.com.au
Photographic Film	Chemical Precipitation	Uses chemical reactions to convert this compound halides into recoverable metallic this compound. recyclingtoday.org
Industrial Sludge	Thermal Recovery	Involves burning the material to produce a this compound-containing ash that is then refined. recyclingtoday.org

Advanced Mechanistic Studies

A deeper understanding of the molecular and cellular mechanisms of this compound's action is crucial for optimizing its existing applications and developing new ones. Research in this area is focused on identifying the specific cellular targets of this compound and understanding the basis of microbial sensitivity and resistance.

Elucidation of Specific Cellular Targets

The antimicrobial activity of this compound is known to involve multiple cellular targets. semanticscholar.orgnih.gov this compound ions can disrupt cell membranes, inactivate essential enzymes, and interfere with DNA replication. nih.gov Recent studies using advanced analytical techniques are providing a more detailed picture of these interactions.

In fungal pathogens such as Candida albicans, this compound nanoparticles have been shown to affect multiple cellular targets that are critical for drug resistance and pathogenicity. nih.gov This includes altering membrane fluidity and the composition of fatty acids, such as oleic acid, which is vital for the transition to the more virulent hyphal form. nih.gov Furthermore, AgNPs can induce the production of reactive oxygen species (ROS) within cells, leading to oxidative stress and cell death. semanticscholar.orgnih.gov

Molecular Basis of Sensitivity and Resistance

The increasing use of this compound has led to concerns about the development of microbial resistance. Understanding the molecular basis of both sensitivity and resistance is therefore a key area of research. nih.govoup.com

This compound resistance in bacteria is often conferred by specific genes located on plasmids. nih.govoup.com For example, the sil operon, first identified in Salmonella, encodes a system of proteins that actively work to reduce the intracellular concentration of this compound ions. oup.comnih.gov This system includes a periplasmic this compound-binding protein (SilE) that sequesters this compound ions, and two efflux pumps (a P-type ATPase, SilP, and a chemiosmotic transporter, SilCBA) that actively pump this compound out of the cell. nih.govoup.com The expression of these genes is regulated by a two-component sensor and transcriptional responder system (SilR and SilS). nih.govoup.com

Endogenous resistance mechanisms can also arise through mutations in chromosomal genes. For instance, in Escherichia coli, mutations in genes like ompR and cusS can lead to reduced this compound accumulation by altering porin expression and upregulating efflux pumps. nih.gov

Economic and Societal Considerations of this compound Use

The economic and societal landscape of this compound is multifaceted, influenced by a complex interplay of market forces and demographic trends. sprott.commarkets.comainvest.com

Factors Influencing this compound Price and Market Dynamics

The price of this compound is determined by a variety of factors, reflecting its dual nature as both an industrial commodity and a precious metal. discoveryalert.com.augoldinvestmentauthority.comdiscoveryalert.com.au

Supply and Demand: The fundamental driver of this compound's price is the balance between supply and demand. goldinvestmentauthority.comblackwellglobal.com Global demand for this compound is projected to rise, driven significantly by industrial applications. resourceworld.com Industrial demand now accounts for over half of total this compound consumption. discoveryalert.com.au Key industrial uses include electronics, solar energy, and medical applications. edge-forex.commarkets.com The transition to green energy, particularly the growth in solar panel production, is a significant factor in increasing industrial demand. sprott.comdiscoverythis compound.comdiscoveryalert.com.au Investment demand, in the form of bars, coins, and exchange-traded funds (ETFs), also plays a crucial role, often influenced by economic uncertainty and inflation. goldinvestmentauthority.comblackwellglobal.comsilverinstitute.org

Interactive Data Table: this compound Supply and Demand (Illustrative)

Year	Total Supply (Million Ounces)	Total Demand (Million Ounces)	Market Balance (Million Ounces)
2021	1,049.1	1,089.0	-39.9
2022	1,017.3	1,242.3	-225.0
2023 (p)	1,005.6	1,167.0	-161.4
2024 (f)	1,027.1	1,200.0	-172.9

Source: Data adapted from various market analyses. (p) = provisional, (f) = forecast.

Economic Factors:

Inflation and Interest Rates: this compound is often sought as a hedge against inflation. blackwellglobal.com During periods of rising inflation, the value of fiat currencies can erode, making precious metals like this compound more attractive. blackwellglobal.com Conversely, rising interest rates can create headwinds for this compound, as it is a non-yielding asset. sprott.commitrade.com

Strength of the U.S. Dollar: There is typically an inverse relationship between the price of this compound and the value of the U.S. dollar. markets.comblackwellglobal.commitrade.com A stronger dollar makes this compound more expensive for buyers using other currencies, which can reduce demand and put downward pressure on the price. markets.commitrade.com

Gold Prices: this compound prices often move in tandem with gold prices, although this compound tends to be more volatile. blackwellglobal.comsilverinstitute.orgmitrade.com The gold-to-silver ratio, which indicates how many ounces of this compound are needed to purchase one ounce of gold, is a metric watched by investors to gauge the relative value of the two metals. silverinstitute.orgseekingalpha.com

Geopolitical and Market Sentiment: Geopolitical instability and economic uncertainty can increase demand for this compound as a "safe-haven" asset. blackwellglobal.commitrade.com Investor sentiment, driven by market trends, analyst forecasts, and news events, also plays a significant role in short-term price fluctuations. markets.comblackwellglobal.com

"this compound Economy" and Demographic Shifts

The term "this compound economy" refers to the system of production, distribution, and consumption of goods and services targeted at the needs and demands of the aging population. wikipedia.orgresearchgate.net This demographic shift, characterized by increasing longevity and a growing proportion of older adults, has significant economic implications. formatresearch.comimf.orgimf.org

While the "this compound economy" primarily focuses on sectors like healthcare, housing, and tourism for the elderly, there are indirect connections to the demand for the chemical compound this compound. wikipedia.org The increasing need for advanced medical devices and diagnostics, a key component of the this compound economy, can drive the demand for this compound due to its antimicrobial and conductive properties. edge-forex.comainvest.com For instance, this compound is used in wound dressings, catheters, and surgical instruments to prevent infections. edge-forex.com

Furthermore, the aging population is a significant consumer of electronic devices, from personal health monitoring systems to communication technologies, all of which rely on the high electrical conductivity of this compound in their components. edge-forex.comsbcgold.com As the "this compound economy" grows, the demand for these this compound-containing technologies is likely to increase. ainvest.com

The demographic trend of an aging population is also influencing housing needs, with a greater demand for smaller, more energy-efficient homes. ainvest.com This can indirectly impact this compound demand through the increased adoption of green technologies like solar panels, which utilize this compound. ainvest.com

Q & A

Q. Table 1: Synthesis Parameters and Resulting Morphologies

AgNO₃:PVP Ratio	Temperature (°C)	Dominant Morphology	Size Range (nm)
1:1.5	160	Cubes	50–100
1:3.5	120	Spheres	20–50

For reproducibility, ensure strict control of reaction conditions and characterize outcomes using TEM and XRD .

Advanced: How can researchers reconcile discrepancies in reported optical constants of this compound thin films across different studies?

Answer:
Discrepancies in optical constants (e.g., refractive index $n$, extinction coefficient $k$) often arise from variations in:

• Film thickness : Films <250 Å may exhibit size-dependent plasmonic effects, while thicker films (>500 Å) stabilize bulk-like properties .
• Annealing history : Vacuum annealing reduces surface oxidation, altering $k$ values in the visible spectrum .
• Measurement techniques : Combine spectroscopic ellipsometry, transmission/reflection spectroscopy, and cross-validate with TEM for structural consistency .

Methodological Recommendation :
Conduct a meta-analysis of published data, stratifying results by film thickness and preparation methods. Use multivariate regression to identify dominant variables .

Basic: What characterization techniques are essential for confirming the crystallinity and purity of this compound nanoparticles?

Answer:

• Transmission Electron Microscopy (TEM) : Resolves particle size, shape, and crystallinity (e.g., single-crystal vs. polycrystalline structures) .
• X-ray Diffraction (XRD) : Confirms face-centered cubic (FCC) lattice structure via peaks at 38.1° (111) and 44.3° (200) .
• UV-Vis Spectroscopy : Identifies surface plasmon resonance (SPR) peaks (e.g., ~400 nm for spherical nanoparticles) .

Critical Step : Perform energy-dispersive X-ray spectroscopy (EDS) to rule out contaminants like residual PVP or chloride ions.

Advanced: What methodological considerations are critical when designing experiments to study plasmonic effects in this compound nanostructures?

Answer:

• Size/shape control : Use seed-mediated growth to tailor localized surface plasmon resonance (LSPR) peaks .
• Dielectric environment : Embed nanoparticles in matrices with varying refractive indices (e.g., SiO₂, polymers) to modulate plasmon coupling .
• Simulation validation : Compare experimental extinction spectra with finite-difference time-domain (FDTD) simulations to account for near-field effects .

Q. Table 2: Key Variables in Plasmonic Studies

Variable	Impact on Plasmonics	Experimental Control Method
Particle size	LSPR peak position	Adjust reaction time/temperature
Interparticle gap	Field enhancement magnitude	Use surfactants or DNA spacers
Substrate	Mode hybridization (e.g., gap plasmons)	Functionalize with silane coupling agents

Basic: How do researchers ensure reproducibility in this compound nanoparticle synthesis protocols?

Answer:

• Standardize reagents : Use AgNO₃ ≥99.99% purity and PVP with consistent molecular weight (e.g., MW 55,000) .
• Control nucleation : Pre-heat ethylene glycol to 160°C before adding AgNO₃/PVP to minimize batch-to-batch variability .
• Document parameters : Record stirring speed, injection rates, and ambient humidity (affects solvent evaporation).

Advanced: What statistical approaches are recommended for analyzing variability in this compound nanoparticle size distribution data?

Answer:

• Descriptive statistics : Report mean size ± standard deviation and skewness/kurtosis to quantify distribution asymmetry .
• ANOVA : Compare size distributions across synthesis batches to identify significant outliers .
• Machine learning : Train convolutional neural networks (CNNs) on TEM images to automate size/shape classification .

Best Practice : Use open-source tools like ImageJ for particle analysis and R/Python for statistical modeling.

Advanced: How can theoretical models of this compound's dielectric function be validated against experimental data in nanophotonics research?

Answer:

• Drude-Lorentz model : Fit experimental $n$ and $k$ values to the model, adjusting parameters like plasma frequency ($\omega_p$) and damping coefficient ($\gamma$) .
• Cross-validation : Compare with ab initio density functional theory (DFT) calculations for interband transitions in the UV range .
• Case study : Pendry’s superlens theory predicts sub-wavelength resolution using this compound films; validate via near-field scanning optical microscopy (NSOM) .

Key Insight : Discrepancies >5% in the infrared range often indicate surface roughness or impurity effects .